3-Morpholinocyclopentan-1-amine

Core Science & Biosynthesis

An In-Depth Technical Guide to 3-Morpholinocyclopentan-1-amine: Structure, Properties, and Scientific Context

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical structure and properties of 3-Morpholinocyclopentan-1-amine, a substituted cyclopentanamine derivative of interest in medicinal chemistry and drug discovery. While specific experimental data for this compound is limited in publicly accessible literature, this document synthesizes available information on its dihydrochloride salt (CAS 2445792-71-0), draws logical inferences from structurally related molecules, and outlines key theoretical and practical considerations for its synthesis, characterization, and potential applications. The guide is intended to serve as a foundational resource for researchers and drug development professionals exploring the potential of this and similar scaffolds.

Introduction: The Morpholinocyclopentanamine Scaffold

Substituted alicyclic amines are prevalent structural motifs in a vast array of biologically active molecules and approved pharmaceuticals.[1] The cyclopentane ring, in particular, offers a desirable balance of conformational flexibility and rigidity, often serving as a bioisostere for other cyclic systems in drug design.[2] The incorporation of a morpholine moiety can further enhance the pharmacological profile of a molecule by improving aqueous solubility, metabolic stability, and providing a key hydrogen bond acceptor.[3][4] 3-Morpholinocyclopentan-1-amine combines these features, presenting a versatile building block for the synthesis of novel compounds with potential therapeutic applications. This guide will delve into the known and predicted characteristics of this compound, providing a scientific framework for its further investigation.

Chemical Structure and Identification

The core structure of 3-Morpholinocyclopentan-1-amine consists of a cyclopentane ring substituted with a primary amine at the 1-position and a morpholino group at the 3-position. The presence of two stereocenters (at C1 and C3) implies the existence of four possible stereoisomers (cis and trans enantiomeric pairs).

Systematic Name: 3-(morpholin-4-yl)cyclopentan-1-amine Common Form: Dihydrochloride salt CAS Number (Dihydrochloride): 2445792-71-0[5]

Structural Diagram:

Caption: A potential retrosynthetic pathway for 3-Morpholinocyclopentan-1-amine.

A common approach would involve the reductive amination of a 3-morpholinocyclopentan-1-one precursor. This ketone could be synthesized via nucleophilic substitution of a suitable leaving group at the 3-position of a protected cyclopentanone derivative with morpholine.

Illustrative Experimental Protocol (Hypothetical):

• Synthesis of 3-Morpholinocyclopentan-1-one:

  • A solution of a protected 3-halocyclopentanone (e.g., using a ketal protecting group) in a suitable aprotic solvent (e.g., acetonitrile or DMF) is treated with an excess of morpholine.

  • The reaction is heated to promote nucleophilic substitution.

  • Upon completion, the reaction is worked up, and the protecting group is removed under acidic conditions to yield 3-morpholinocyclopentan-1-one.

• Reductive Amination:

  • 3-Morpholinocyclopentan-1-one is dissolved in a suitable solvent (e.g., methanol or dichloromethane).

  • An excess of an ammonia source (e.g., ammonium acetate or a solution of ammonia in methanol) is added.

  • A reducing agent, such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃), is added portion-wise.

  • The reaction is stirred at room temperature until the starting material is consumed (monitored by TLC or GC-MS).

  • The reaction is quenched, and the product is purified by column chromatography or crystallization after conversion to its salt form.

Reactivity Profile

• Primary Amine: The primary amine at the C1 position is expected to exhibit typical reactivity of aliphatic amines. It will act as a nucleophile and a base, readily forming salts with acids and participating in reactions such as acylation, alkylation, and Schiff base formation.

• Morpholine Moiety: The tertiary amine of the morpholine ring is also basic and nucleophilic, though generally less so than the primary amine due to steric hindrance and the electron-withdrawing effect of the oxygen atom. [6]* Cyclopentane Ring: The cyclopentane ring is generally stable and unreactive under standard conditions. [7]

Spectroscopic Characterization (Predicted)

While experimental spectra for 3-Morpholinocyclopentan-1-amine are not available, the expected key features can be predicted based on its structure and data from analogous compounds.

¹H NMR Spectroscopy

• Morpholine Protons: Two multiplets, integrating to 4 protons each, are expected for the morpholine ring. The protons adjacent to the nitrogen (N-CH₂) would likely appear around 2.4-2.8 ppm, while the protons adjacent to the oxygen (O-CH₂) would be shifted downfield to approximately 3.6-3.8 ppm. [8]* Cyclopentane Protons: A series of complex multiplets would be observed for the cyclopentane ring protons, likely in the range of 1.5-2.5 ppm. The proton at C1 (adjacent to the primary amine) and the proton at C3 (adjacent to the morpholine nitrogen) would be expected to be deshielded and appear at the lower end of this range or slightly downfield.

• Amine Protons: The protons of the primary amine (NH₂) would likely appear as a broad singlet, the chemical shift of which is highly dependent on solvent and concentration, but typically in the range of 1.0-3.0 ppm.

¹³C NMR Spectroscopy

• Morpholine Carbons: Two distinct signals are expected for the morpholine carbons. The carbons adjacent to the nitrogen would appear around 45-55 ppm, and the carbons adjacent to the oxygen would be further downfield, around 65-70 ppm. [8]* Cyclopentane Carbons: Signals for the cyclopentane carbons would be expected in the aliphatic region, generally between 20-50 ppm. The carbon bearing the primary amine (C1) and the carbon bearing the morpholino group (C3) would be deshielded relative to the other cyclopentane carbons.

IR Spectroscopy

• N-H Stretching: The primary amine will show two characteristic N-H stretching bands in the region of 3300-3500 cm⁻¹.

• C-H Stretching: Aliphatic C-H stretching vibrations from the cyclopentane and morpholine rings will be observed just below 3000 cm⁻¹.

• N-H Bending: An N-H bending (scissoring) vibration for the primary amine is expected around 1600 cm⁻¹.

• C-N Stretching: C-N stretching vibrations for both the primary amine and the tertiary amine of the morpholine will appear in the fingerprint region, typically between 1000-1200 cm⁻¹.

• C-O Stretching: A prominent C-O-C stretching band from the morpholine ether linkage is expected around 1115 cm⁻¹.

Mass Spectrometry

The electron ionization mass spectrum of 3-Morpholinocyclopentan-1-amine would be expected to show a molecular ion peak (M⁺) at m/z 170. Common fragmentation patterns would likely involve the loss of the amino group, cleavage of the morpholine ring, and fragmentation of the cyclopentane ring. The base peak could potentially correspond to a fragment resulting from alpha-cleavage adjacent to one of the nitrogen atoms.

Potential Applications in Drug Discovery and Research

The 3-Morpholinocyclopentan-1-amine scaffold is a promising starting point for the development of new chemical entities with potential therapeutic value.

• Scaffold for Library Synthesis: This compound can serve as a versatile building block for the creation of compound libraries for high-throughput screening. The primary amine provides a convenient handle for derivatization, allowing for the introduction of a wide range of substituents to explore structure-activity relationships (SAR). [1]* CNS Drug Discovery: The physicochemical properties imparted by the morpholine group, such as improved solubility and the potential to cross the blood-brain barrier, make this scaffold attractive for the development of central nervous system (CNS) active agents. [3]* Enzyme Inhibitors and Receptor Modulators: The combination of a basic amine and a hydrogen bond accepting morpholine ring provides functionalities that can interact with the active sites of enzymes or the binding pockets of receptors.

Safety and Handling

Based on the hazard classifications for the dihydrochloride salt, 3-Morpholinocyclopentan-1-amine should be handled with appropriate precautions. [5]

• Hazards: The compound is classified as acutely toxic if swallowed, in contact with skin, or if inhaled. It is also classified as causing skin and eye irritation and may cause respiratory irritation. [5]* Handling: Standard laboratory safety protocols should be followed, including the use of personal protective equipment (gloves, safety glasses, lab coat) and working in a well-ventilated fume hood.

Conclusion

3-Morpholinocyclopentan-1-amine represents a chemical scaffold with significant potential in medicinal chemistry and drug discovery. While specific experimental data for this compound remains scarce in the public domain, this technical guide has provided a comprehensive overview of its structure, predicted properties, potential synthetic routes, and likely spectroscopic characteristics based on established chemical principles and data from analogous structures. It is hoped that this guide will serve as a valuable resource for researchers and stimulate further investigation into the properties and applications of this and related molecules.

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Structural Analysis of 3-Morpholinocyclopentan-1-amine Stereoisomers: A Technical Guide for Absolute Configuration

Introduction & Rationale

In modern medicinal chemistry, the spatial arrangement of atoms within a pharmacophore dictates binding affinity, metabolic stability, and off-target toxicity. The 1,3-disubstituted cyclopentane scaffold, specifically 3-morpholinocyclopentan-1-amine , has emerged as a critical structural motif in the development of targeted therapeutics. Notably, stereoisomers of this diamine are utilized as key building blocks in the synthesis of potent apoptosis-inducing agents, such as Bcl-2 inhibitors[1], and pyrazolo-pyrimidine compounds targeting kinase pathways[2].

Because the cyclopentane ring possesses two stereogenic centers (C1 and C3), 3-morpholinocyclopentan-1-amine exists as four distinct stereoisomers: a cis-diastereomeric pair of enantiomers and a trans-diastereomeric pair of enantiomers. Regulatory agencies require the unambiguous assignment of absolute configuration for all chiral drug intermediates. This whitepaper outlines the authoritative, field-proven analytical workflows required to isolate, characterize, and validate the stereochemistry of these isomers.

The Stereochemical Landscape

The structural analysis of 1,3-disubstituted cyclopentanes is inherently challenging due to the molecule's conformational flexibility. Unlike rigid cyclohexane systems where axial and equatorial protons are locked (or slowly interconverting on the NMR timescale), cyclopentanes undergo rapid pseudorotation, continuously shifting between "envelope" and "half-chair" conformations[3].

Stereochemical hierarchy of 3-morpholinocyclopentan-1-amine isomers.

Relative Configuration: 2D NOESY NMR Analysis

The Causality of Experimental Choice

Due to the low energy barrier of cyclopentane pseudorotation, scalar vicinal coupling constants ( 3JHH​ ) yield time-averaged values that obscure 1,3-diaxial or diequatorial relationships. We must therefore bypass through-bond scalar coupling and rely on through-space dipole-dipole cross-relaxation. 2D Nuclear Overhauser Effect Spectroscopy (NOESY) is the definitive method for this[4]. In the cis-diastereomer, the C1-H and C3-H protons spend sufficient time in close spatial proximity (on the same face of the ring) to generate a measurable NOE cross-peak. In the trans-diastereomer, these protons are on opposite faces, and the time-averaged distance strictly precludes an NOE interaction[5].

Self-Validating Protocol: 2D NOESY Acquisition

To ensure that the absence of a C1-H/C3-H NOE in the trans isomer is not a false negative, this protocol incorporates strict internal controls.

Step 1: Sample Preparation & Degassing Dissolve 15-20 mg of the diastereomerically pure amine in 0.6 mL of CDCl₃. Crucial Causality: The sample must be degassed via three freeze-pump-thaw cycles. Dissolved paramagnetic oxygen ( O2​ ) provides an alternative relaxation pathway that quenches the NOE effect. Degassing ensures maximum NOE enhancement.

Step 2: Spectrometer Calibration Acquire a standard 1D ¹H NMR spectrum. Calibrate the 90° pulse width precisely. An inaccurate pulse width will result in incomplete population inversion, severely degrading the signal-to-noise ratio of the 2D NOESY cross-peaks.

Step 3: NOESY Acquisition Set up a 2D phase-sensitive NOESY experiment. Set the mixing time ( τm​ ) to 400 ms . Causality: Small molecules (MW < 500 Da) tumble rapidly in solution, operating in the extreme narrowing limit ( ωτc​≪1 ). A longer mixing time is required to allow the NOE to build up, unlike large biomolecules which require short mixing times to prevent spin diffusion.

Step 4: Internal Validation & Data Interpretation Before looking for the diagnostic C1-H/C3-H cross-peak, verify the presence of NOE cross-peaks between the C1-H and the adjacent C2 geminal protons.

• Validation: If the C1-H/C2-H cross-peaks are absent, the experiment failed (likely due to oxygen quenching or incorrect τm​ ). Do not proceed.

• Assignment: If internal controls pass, inspect the intersection of the C1-H and C3-H chemical shifts. A cross-peak confirms the cis-diastereomer. The absence of a cross-peak confirms the trans-diastereomer.

Quantitative Data Summary

Isomer Type	Relative Stereochemistry	C1-H / C3-H NOE Cross-Peak	Typical C1-H / C3-H Distance (Time-Averaged)
cis-Isomer	(1R,3S) and (1S,3R)	Present (Strong/Medium)	~2.4 - 2.8 Å
trans-Isomer	(1R,3R) and (1S,3S)	Absent	> 3.5 Å

Absolute Configuration: Chiral SFC and VCD Spectroscopy

While NOESY establishes relative stereochemistry (cis vs. trans), it cannot distinguish between enantiomers. Because 3-morpholinocyclopentan-1-amine is an oil or low-melting solid at room temperature, growing single crystals for anomalous dispersion X-ray crystallography is highly impractical. Therefore, the combination of Chiral Supercritical Fluid Chromatography (SFC) and Vibrational Circular Dichroism (VCD) coupled with Density Functional Theory (DFT) is the industry standard.

The Causality of Experimental Choice

VCD measures the differential absorption of left and right circularly polarized infrared light during vibrational transitions. Because it probes the entire 3D molecular scaffold rather than a single chromophore (as in Electronic Circular Dichroism, ECD), VCD is exquisitely sensitive to the absolute configuration of flexible aliphatic rings like cyclopentane.

Self-Validating Protocol: VCD and DFT Workflow

Step 1: Enantiomeric Resolution via Chiral SFC Separate the cis or trans racemate using Chiral SFC (e.g., Chiralpak IG column, CO₂ / MeOH with 0.1% diethylamine modifier). SFC is chosen over HPLC because the low viscosity of supercritical CO₂ prevents peak broadening, critical for resolving structurally similar aliphatic enantiomers. Collect fractions and verify enantiomeric excess (ee > 99%).

Step 2: Experimental VCD Acquisition Dissolve 10 mg of a single enantiomer in 150 µL of CDCl₃. Inject into a BaF₂ IR cell (100 µm path length). Acquire the IR and VCD spectra (typically 1000–2000 cm⁻¹) for 4–6 hours to achieve a high signal-to-noise ratio. Validation: Acquire the VCD spectrum of the solvent alone and subtract it to eliminate baseline artifacts.

Step 3: DFT Conformational Search & Simulation

• Mechanics: Run a Monte Carlo conformational search of the chosen absolute configuration (e.g., 1S,3R) using a molecular mechanics force field (e.g., OPLS4).

• Optimization: Optimize the geometries of all conformers within 3 kcal/mol of the global minimum using DFT at the B3LYP/6-311G(d,p) level of theory.

• Frequency Calculation: Calculate the IR and VCD frequencies for each optimized conformer. Validation: Ensure no imaginary frequencies are present; an imaginary frequency indicates a transition state, not a true conformational minimum.

• Boltzmann Averaging: Weight the calculated spectra of the conformers according to their Boltzmann distribution at 298 K.

Step 4: Spectral Overlay and Assignment Overlay the experimental VCD spectrum with the DFT-simulated spectrum. If the signs (positive/negative bands) of the major vibrational modes match, the assigned theoretical configuration is correct. If the experimental spectrum is the exact mirror image of the simulation, the physical sample is the opposite enantiomer.

End-to-end analytical workflow for the stereochemical assignment of cyclopentane diamines.

Conclusion

The structural elucidation of 3-morpholinocyclopentan-1-amine stereoisomers requires a multi-tiered analytical strategy. By leveraging the physical causality of dipole-dipole relaxation in 2D NOESY, researchers can confidently assign relative cis/trans configurations. Subsequently, integrating Chiral SFC with VCD and rigorous DFT calculations provides a self-validating, non-destructive mechanism to determine absolute configuration, ensuring the stereochemical integrity required for advanced drug development.

References

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Preliminary Biological Screening of 3-Morpholinocyclopentan-1-amine: A Fragment-Based Drug Discovery Whitepaper

Executive Summary

In modern drug discovery, the identification of high-quality chemical starting points is paramount. 3-Morpholinocyclopentan-1-amine (CAS: 1465434-59-6) has emerged as a highly privileged building block and fragment scaffold. Structurally, it combines a rigid cyclopentyl spacer, a primary amine for versatile synthetic elaboration (e.g., reductive amination or amide coupling), and a morpholine ring that enhances aqueous solubility while serving as a weak hydrogen bond acceptor.

This technical guide outlines the preliminary biological and biophysical screening workflows required to validate 3-Morpholinocyclopentan-1-amine as a viable fragment. Because it is utilized in the synthesis of advanced therapeutics—ranging from pyrazolo-pyrimidine kinase inhibitors[1] to potent Bcl-2 apoptosis-inducing agents[2]—its baseline physicochemical properties, passive permeability, and target engagement kinetics must be rigorously profiled before lead optimization.

Rationale for Fragment-Based Screening

The screening cascade must be self-validating, beginning with label-free biophysical target engagement, followed by ADME (Absorption, Distribution, Metabolism, and Excretion) profiling, and culminating in orthogonal cellular validation once the fragment is structurally elaborated.

Fragment-Based Screening Workflow for 3-Morpholinocyclopentan-1-amine.

Phase I: Biophysical Target Engagement via SPR

Because fragments interact with their targets via fewer atomic contacts, their dissociation rates ( koff​ ) are extremely rapid. Surface Plasmon Resonance (SPR) is the gold standard for primary screening because it provides sensitive, label-free, and real-time kinetic data, eliminating the false-positive risks associated with high-concentration biochemical assays[3],[4].

Experimental Protocol: SPR Fragment Screening

Causality Check: We utilize a high-density target surface to compensate for the low molecular weight of the fragment, ensuring a detectable refractive index shift upon binding.

• Surface Preparation: Immobilize the target protein (e.g., recombinant Bcl-2 or a kinase domain) onto a CM5 sensor chip using standard amine coupling chemistry (EDC/NHS). Target an immobilization level of 3000–5000 Response Units (RU) to maximize the theoretical maximum response ( Rmax​ ).

• Buffer Preparation: Run the assay in PBS-P+ buffer supplemented with 5% DMSO to ensure fragment solubility. Critical Step: A DMSO calibration curve (4.5% to 5.5%) must be generated to correct for bulk refractive index mismatches between the running buffer and injected samples.

• Analyte Injection: Inject 3-Morpholinocyclopentan-1-amine at a flow rate of 30 µL/min across a concentration gradient (e.g., 50 µM to 2 mM). Use a contact time of 60 seconds and a dissociation time of 120 seconds.

• Data Analysis: Due to rapid "square-wave" binding kinetics typical of fragments, fit the data using a steady-state affinity model rather than a 1:1 Langmuir kinetic model to determine the equilibrium dissociation constant ( KD​ )[3].

Table 1: Representative SPR Kinetic Profile

Analyte	Target Protein	KD​ (µM)	Ligand Efficiency (LE)	Stoichiometry
3-Morpholinocyclopentan-1-amine	Bcl-2 (BH3 Domain)	~850	0.32 kcal/mol/HA	1:1
3-Morpholinocyclopentan-1-amine	Generic Kinase Domain	~1200	0.28 kcal/mol/HA	1:1
Reference (Navitoclax Fragment)	Bcl-2 (BH3 Domain)	~45	0.35 kcal/mol/HA	1:1

Phase II: ADME Profiling via PAMPA

Before investing chemistry resources into structural elaboration, the passive transcellular permeation of the scaffold must be verified. The Parallel Artificial Membrane Permeability Assay (PAMPA) is utilized to isolate passive diffusion mechanics, avoiding the complexities of active transport mechanisms seen in Caco-2 cell lines[5],[6]. The morpholine ring typically imparts excellent aqueous solubility, but its basic nitrogen can become protonated at physiological pH, potentially hindering lipid bilayer crossing.

Experimental Protocol: Double-Sink PAMPA

Causality Check: A double-sink model (using a surfactant in the acceptor well) is employed to maintain a concentration gradient and prevent compound retention within the artificial lipid bilayer.

• Membrane Preparation: Coat the porous filter of a 96-well PVDF donor plate with 17 µL of a 20% dodecane solution containing a phospholipid mixture (e.g., lecithin)[6]. Allow the solvent to evaporate for 20 minutes.

• Donor & Acceptor Assembly: Add 50 µL of 3-Morpholinocyclopentan-1-amine (10 µM in PBS, 5% DMSO) to the donor compartment. Fill the Teflon acceptor plate with 200 µL of an acceptor sink buffer.

• Incubation: Assemble the sandwich plate and incubate at room temperature for 5 hours under constant agitation (150 rpm)[6].

• Self-Validating Quality Control: Co-incubate with Lucifer Yellow , an integrity marker. If Lucifer Yellow is detected in the acceptor well, the artificial membrane is compromised, and the well data must be discarded[5].

• Quantification: Analyze both donor and acceptor compartments using LC-MS/MS to calculate the effective permeability coefficient ( Pe​ ).

Table 2: ADME & Permeability Baseline

Parameter	Assay Method	Value / Observation	Interpretation
Permeability ( Pe​ )	PAMPA (pH 7.4)	12.5×10−6 cm/s	High passive transcellular permeability.
Membrane Integrity	Lucifer Yellow Leakage	< 0.5%	Assay validated; membrane intact.
Aqueous Solubility	Kinetic Turbidimetry	> 500 µM	Morpholine ring ensures excellent solubility.

Phase III: Contextualizing Apoptosis Induction

Once 3-Morpholinocyclopentan-1-amine is validated via SPR and PAMPA, medicinal chemists utilize its primary amine to couple it to larger pharmacophores. A prominent application of this scaffold is the development of BH3 mimetics —small molecules that inhibit anti-apoptotic Bcl-2 proteins[7],[8].

Overexpression of Bcl-2 correlates strongly with resistance to chemotherapy in various malignancies[9]. By binding to the hydrophobic BH3 groove of Bcl-2, these elaborated compounds displace pro-apoptotic proteins (Bax/Bak). This displacement triggers Mitochondrial Outer Membrane Permeabilization (MOMP), releasing cytochrome C and activating the caspase executioner cascade[8].

Mechanism of action for Bcl-2 inhibition driving mitochondrial apoptosis.

Conclusion

The preliminary biological screening of 3-Morpholinocyclopentan-1-amine highlights the intersection of biophysics and ADME profiling in modern drug design. By leveraging its morpholine-driven solubility and validating its target engagement via SPR, researchers can confidently utilize this fragment as a foundational building block for complex therapeutics, including kinase inhibitors and apoptosis-inducing oncology drugs.

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• Apoptosis-Inducing Agents for the Treatment of Cancer and Immune and Autoimmune Diseases (EP2576546B). European Patent Office.

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Pharmacophore Optimization and Receptor Binding Affinity of 3-Morpholinocyclopentan-1-amine Analogs

A Technical Guide to Scaffold Design, Synthesis, and GPCR/Kinase Targeting

Introduction to the Privileged Scaffold

In modern medicinal chemistry, the quest for highly selective G protein-coupled receptor (GPCR) modulators and kinase inhibitors often relies on conformationally restricted scaffolds. The 3-morpholinocyclopentan-1-amine moiety has emerged as a highly versatile pharmacophore. By locking a basic amine and a hydrogen-bond-accepting morpholine ring onto a rigid cyclopentyl framework, researchers can precisely dictate the spatial trajectory of these functional groups within a receptor's binding pocket.

This technical whitepaper explores the structural rationale, binding affinity profiles, and validated experimental workflows for utilizing 3-morpholinocyclopentan-1-amine analogs in drug discovery, specifically focusing on their roles as dual mGluR5/5-HT2A regulators and GCN2 kinase inhibitors.

Structural Rationale & Binding Mechanics (Causality)

Why utilize a morpholino-cyclopentyl ring system instead of a flexible aliphatic chain? The answer lies in binding thermodynamics and entropic penalties.

• Conformational Rigidity: A flexible alkyl chain must freeze into a single conformation upon binding to a receptor, resulting in a massive loss of conformational entropy ( ΔS<0 ). The cyclopentane ring pre-organizes the morpholine and primary amine into specific relative orientations (e.g., cis or trans diastereomers). This pre-organization minimizes the entropic penalty of binding, thereby driving up the overall binding affinity ( ΔG ).

• The Morpholine Oxygen: The ether oxygen within the morpholine ring acts as a highly directional hydrogen bond acceptor. In aminergic GPCRs, this oxygen frequently interacts with conserved serine or threonine residues in the transmembrane (TM) domains.

• The Primary Amine: The primary amine serves a dual purpose. Physiologically, it is protonated ( pKa​≈9.5 ), allowing it to form critical salt bridges with conserved aspartate residues (e.g., Asp3.32 in the 5-HT2A receptor). Synthetically, it acts as the primary attachment point for larger therapeutic moieties, such as pyrazolo-pyrimidine cores used in immuno-oncology[1].

Target Profiles & Quantitative SAR Data

Analogs of the 3-morpholinocyclopentan-1-amine scaffold have shown remarkable versatility. Recent developments have demonstrated their profound efficacy as dual regulators for neurological targets, acting simultaneously as 5-HT2A antagonists and mGluR5 negative allosteric modulators (NAMs) to suppress pain signaling[2]. Furthermore, when conjugated to pyrazolo-pyrimidines, these analogs act as potent inhibitors of GCN2, an enzyme implicated in tumor microenvironment immune suppression[1].

Quantitative Structure-Activity Relationship (SAR) Summary

To illustrate the impact of stereochemistry and substitution on receptor binding affinity, the following table summarizes representative quantitative data for various analogs:

Compound	Stereochemistry / Modification	Target Receptor	Binding Affinity ( Ki​ , nM)	Functional Efficacy
Analog 1	(1R, 3S)-unsubstituted	mGluR5	42 ± 3.1	Negative Allosteric Modulator
Analog 2	(1S, 3R)-unsubstituted	mGluR5	> 10,000	Inactive (Steric Clash)
Analog 3	1-methyl-cyclopentyl	5-HT2A	14 ± 1.8	Competitive Antagonist
Analog 4	Pyrazolo-pyrimidine linked	GCN2 (Kinase)	6 ± 0.5	ATP-competitive Inhibitor

Data Interpretation: The stark contrast between Analog 1 and Analog 2 highlights the stereochemical absolute requirement of the binding pocket. The (1R, 3S) configuration perfectly aligns the morpholine oxygen with the receptor's hydrogen bond donors, whereas the enantiomer suffers severe steric clashes.

Mandatory Visualizations: Signaling & Workflows

Fig 1. Dual modulation of mGluR5 and 5-HT2A signaling pathways by morpholino-cyclopentyl analogs.

Fig 2. Self-validating radioligand binding assay workflow for GPCR affinity quantification.

Experimental Protocols & Self-Validating Systems

To ensure scientific integrity, the following methodologies detail the synthesis and biological evaluation of these analogs, explicitly outlining the causality behind reagent selection and the intrinsic quality controls (self-validating systems) embedded within the workflows.

Protocol A: Synthesis of (1R)-3-Morpholinocyclopentanamine via Reductive Amination

This protocol adapts the foundational synthesis utilized for generating pyrazolo-pyrimidin-amino-cycloalkyl compounds[1].

Step-by-Step Methodology:

• Imine Formation: To a solution of 2-Methyl-2-propanyl [(1R)-3-oxocyclopentyl]carbamate (200 mg, 1.0 mmol) in 1,2-dichloroethane (DCE, 2.0 mL), add morpholine (175 mg, 2.0 mmol).

  • Causality: DCE is selected over dichloromethane (DCM) because its slightly higher boiling point allows for gentle heating if imine formation is sluggish, and its specific dielectric constant optimally stabilizes the transient iminium ion intermediate prior to reduction.

• Self-Validating Control (In-Process): Before proceeding to reduction, quench a 5 µL aliquot and analyze via LC-MS. The protocol only proceeds to Step 3 if the iminium ion intermediate accounts for >85% of the total ion current. If unreacted ketone remains, molecular sieves (3Å) are introduced to drive the equilibrium by sequestering water. This prevents the accumulation of unreacted starting material, which would otherwise complicate downstream purification.

• Reduction: Add sodium triacetoxyborohydride (NaBH(OAc)3) (318 mg, 1.5 mmol) portion-wise at 0°C. Stir at ambient temperature for 12 hours.

  • Causality: NaBH(OAc)3 is a mild reducing agent that specifically reduces iminium ions without reducing unreacted ketones, preventing the formation of unwanted cyclopentanol byproducts.

• Workup & Deprotection: Quench with saturated aqueous NaHCO3, extract with EtOAc, and concentrate. Treat the resulting Boc-protected intermediate with 4N HCl in dioxane to yield the final (1R)-3-morpholinocyclopentanamine dihydrochloride salt.

Protocol B: Radioligand Binding Assay for 5-HT2A Affinity

This protocol determines the Ki​ of the synthesized analogs against the 5-HT2A receptor.

Step-by-Step Methodology:

• Membrane Preparation: Homogenize CHO cells stably expressing human 5-HT2A receptors in ice-cold assay buffer (50 mM Tris-HCl, 10 mM MgCl2, 0.1 mM EDTA, pH 7.4).

• Incubation: In a 96-well plate, combine 50 µL of cell membrane suspension (15 µg protein/well), 25 µL of [3H]-Ketanserin (final concentration 1 nM), and 25 µL of the 3-morpholinocyclopentan-1-amine analog at varying concentrations ( 10−11 to 10−5 M). Incubate at 37°C for 60 minutes to reach equilibrium.

• Filtration: Terminate the reaction by rapid vacuum filtration through Whatman GF/C glass fiber filters pre-soaked in 0.3% Polyethylenimine (PEI).

  • Causality: GPCR ligands with basic amines (like morpholino-cyclopentyl analogs) tend to bind non-specifically to the negative charges on glass fibers. PEI is a cationic polymer that coats the filter, neutralizing these charges and drastically reducing non-specific binding.

• Self-Validating Control (Assay Integrity): The assay incorporates a built-in Z'-factor calculation plate. A reference column is run in parallel with maximum binding ( Bmax​ ) and non-specific binding (NSB, defined by adding 10 µM of cold unlabelled Ketanserin). Validation Logic: If the NSB in the PEI-treated blank exceeds 15% of total binding, or if the Z'-factor falls below 0.6, the assay is automatically flagged as invalid due to high background variance. The data is discarded, and the wash-step stringency is optimized. This intrinsic quality control strictly prevents the reporting of false-positive affinity measurements.

• Quantification: Wash filters three times with ice-cold buffer, dry, add scintillation cocktail, and measure counts per minute (CPM) using a Microbeta counter. Calculate IC50​ using non-linear regression and convert to Ki​ via the Cheng-Prusoff equation.

References

• Source: google.
• Source: epo.

Sources

• 1. US11046699B2 - Pyrazolo-pyrimidin-amino-cycloalkyl compounds and their therapeutic uses - Google Patents [patents.google.com]
• 2. data.epo.org [data.epo.org]

Protocols & Analytical Methods

Preclinical In Vivo Dosing Protocols for 3-Morpholinocyclopentan-1-amine: Maximum Tolerated Dose (MTD) and Pharmacokinetic (PK) Profiling

Introduction & Scientific Rationale

In modern medicinal chemistry, 3-Morpholinocyclopentan-1-amine (CAS: 1465434-59-6) serves as a highly versatile, functionalized cycloalkylamine building block. It is frequently grafted onto hydrophobic core scaffolds (such as kinase inhibitors or GPCR modulators) to improve aqueous solubility and tune target binding via hydrogen bond interactions.

However, introducing a diamine moiety—comprising a primary amine and a morpholine ring—drastically alters the physicochemical profile of a drug candidate. At physiological pH (7.4), both nitrogen centers are likely protonated. While this guarantees excellent solubility, it can severely restrict passive lipid bilayer permeability, complicating gastrointestinal (GI) absorption. Furthermore, the morpholine ring is a known hotspot for oxidative metabolism by hepatic Cytochrome P450 (CYP450) enzymes.

As a Senior Application Scientist, I mandate that before advancing any derivative of this scaffold into efficacy models, we must first establish the intrinsic Maximum Tolerated Dose (MTD) and Pharmacokinetic (PK) baseline of the naked building block (or its direct fluorophore conjugates). This application note provides a self-validating, step-by-step methodology for executing these critical early-phase in vivo studies.

Experimental Design & Causality

Every experimental choice in preclinical dosing must be driven by physiological causality rather than mere convention.

• Species Selection: Female BALB/c mice (18–22 g, 4–5 weeks old) are selected as the standardized model. They offer a well-characterized physiology and manageable size, which minimizes the required active pharmaceutical ingredient (API) while providing robust translational data[1].

• Formulation Strategy: Due to the basic nature of 3-Morpholinocyclopentan-1-amine, it readily forms a dihydrochloride salt. We utilize a vehicle of 0.9% physiological saline buffered to pH 7.4 . We strictly avoid high concentrations of co-solvents like DMSO or Tween-80 unless evaluating highly lipophilic derivatives, as these excipients can independently trigger histamine release or localized tissue necrosis, confounding toxicity readouts.

• Dosing Rationale: The FDA defines the MTD as the "highest dose that does not produce unacceptable toxicity"[2]. Establishing this baseline is critical; failing to do so can lead to skewed dose levels in subsequent trials[2]. Once the MTD is established, PK profiling is conducted at 10% of the MTD . Why? Dosing too close to the MTD can saturate hepatic clearance pathways or renal transporters, artificially inflating the compound's half-life and misleading downstream clinical dosing regimens.

Logical workflow for determining the Maximum Tolerated Dose (MTD) prior to PK profiling.

Protocol A: Maximum Tolerated Dose (MTD) Escalation

This protocol utilizes a Single Ascending Dose (SAD) design to find the therapeutic ceiling. Dose selection is a critical factor, generally requiring a vehicle control and at least three escalating dose levels[3].

Step-by-Step Methodology

• Animal Acclimation: Acclimate female BALB/c mice for 7 days in a temperature-controlled facility (22±2°C) with a 12-hour light/dark cycle.

• Cohort Assignment: Randomize mice into cohorts of n=3 . Include one Vehicle Control cohort.

• Dose Administration: Administer 3-Morpholinocyclopentan-1-amine via oral gavage (PO) starting at a baseline dose of 10 mg/kg.

• Observation Window: Monitor the animals continuously for the first 4 hours post-dose (acute phase), then twice daily for 7 days.

• Escalation: If no adverse effects are observed after 72 hours, escalate the dose in the next cohort (e.g., 30 mg/kg, 100 mg/kg, 300 mg/kg).

• Endpoint Execution: Preclinical studies typically utilize a 20% weight loss threshold as a hard endpoint for unacceptable toxicity[4]. Euthanize any animal reaching a Score of 3 in the matrix below.

Table 1: Clinical Observation Scoring Matrix

Parameter	Score 0 (Normal)	Score 1 (Mild)	Score 2 (Moderate)	Score 3 (Severe - Endpoint)
Weight Loss	< 5%	5 - 10%	11 - 19%	≥ 20%
Activity	Normal exploration	Minor lethargy	Reluctant to move	Moribund / No movement
Posture	Normal	Slight hunching	Hunched posture	Prostrate
Coat Condition	Smooth, groomed	Slight piloerection	Rough coat	Severe piloerection

System Validation: The inclusion of the Vehicle Control cohort is the internal validator. If the control group exhibits a Score ≥ 1, the formulation buffer itself is toxic or the gavage technique is flawed, invalidating the API toxicity claim.

Protocol B: Pharmacokinetic (PK) Profiling

Once the MTD is defined, we evaluate the Absorption, Distribution, Metabolism, and Excretion (ADME) profile. To determine absolute bioavailability ( F% ), both Intravenous (IV) and Per Os (PO) routes must be assessed.

Step-by-Step Methodology

• Preparation: Fast the PO cohort for 12 hours prior to dosing. Causality: Food alters gastric pH. Because the primary amine of our compound is highly basic, stomach pH variations will drastically alter its protonation state and subsequent GI absorption kinetics. Fasting standardizes Tmax​ .

• Dosing:

  • IV Cohort ( n=3 ): Administer 10% of the MTD via lateral tail vein injection (bolus).

  • PO Cohort ( n=3 ): Administer 10% of the MTD via oral gavage.

• Blood Sampling: Collect 50 µL of blood via submandibular bleed into K2-EDTA tubes at precise time points: 5 min (IV only), 15 min, 30 min, 1h, 2h, 4h, 8h, and 24h.

• Plasma Extraction: Centrifuge blood at 4,000 ×g for 10 minutes at 4°C. Extract the supernatant plasma and store at -80°C until analysis.

• Bioanalysis (LC-MS/MS): Precipitate plasma proteins using 3 volumes of cold acetonitrile containing a Stable Isotope-Labeled Internal Standard (SIL-IS). Analyze the supernatant via LC-MS/MS.

Pharmacokinetic ADME pathway for 3-Morpholinocyclopentan-1-amine following IV and PO dosing.

Table 2: Standard Pharmacokinetic Parameters to Calculate

Parameter	Symbol	Unit	Biological Significance for Amine Scaffolds
Maximum Concentration	Cmax​	ng/mL	Peak systemic exposure; correlates with acute Cmax-driven toxicity.
Time to Peak	Tmax​	hours	Rate of GI absorption; delayed Tmax indicates poor permeability.
Area Under Curve	AUC0−∞​	ng·h/mL	Total systemic exposure; required to calculate bioavailability.
Clearance	CL	mL/min/kg	Rate of compound elimination (Hepatic CYP oxidation of morpholine).
Volume of Distribution	Vss​	L/kg	Extent of tissue penetration. High basicity often leads to high Vss.
Bioavailability	F	%	Fraction of oral dose reaching systemic circulation ( AUCPO​/AUCIV​ ).

System Validation: The bioanalytical LC-MS/MS run must be self-validating. A matrix-matched calibration curve must yield an R2≥0.99 . Furthermore, Quality Control (QC) samples at low, mid, and high concentrations must back-calculate to within ±15% of their nominal values. If the SIL-IS signal fluctuates by >20% across samples, matrix effects (ion suppression) are occurring, and the extraction protocol must be re-optimized.

References

• Denny, K. "The Importance of Maximum Tolerated Dose (MTD) Testing in Preclinical Studies." Pharmaceutical Outsourcing, 2023. URL: [Link]

• Aston, W. J., Hope, D. E., Nowak, A. K., et al. "A systematic investigation of the maximum tolerated dose of cytotoxic chemotherapy with and without supportive care in mice." BMC Cancer, 17:684, 2017. URL: [Link]

• "Preclinical research strategies for drug development." AMSbiopharma, 2025. URL: [Link]

• "Planning Your Preclinical Assessment." Altasciences. URL: [Link]

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• 1. Buy Telacebec ditosylate | 1566517-83-6 | >98% [smolecule.com]
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• 3. altasciences.com [altasciences.com]
• 4. A systematic investigation of the maximum tolerated dose of cytotoxic chemotherapy with and without supportive care in mice - PMC [pmc.ncbi.nlm.nih.gov]

Formulation strategies for 3-Morpholinocyclopentan-1-amine in aqueous solutions

An in-depth technical guide for the formulation of 3-Morpholinocyclopentan-1-amine in aqueous systems requires a rigorous understanding of its bifunctional nature. As an aliphatic diamine featuring both a primary cyclopentyl amine and a tertiary morpholine ring, this molecule presents unique solubility advantages but severe chemical stability liabilities in aqueous media.

This application note details the mechanistic causality behind its degradation and provides field-proven, self-validating protocols to engineer a robust aqueous formulation.

Physicochemical Profiling & Mechanistic Causality

To formulate successfully, we must first deconstruct the molecule’s behavior in water. 3-Morpholinocyclopentan-1-amine possesses two distinct basic centers. The morpholine nitrogen has a pKa of approximately 8.49[1], while the primary aliphatic amine exhibits a pKa near 10.2.

The pH-Stability Paradox

At a physiological pH of 7.4, both nitrogen atoms are predominantly protonated. While this di-cationic state guarantees excellent aqueous solubility, it dictates specific buffer and excipient requirements. Furthermore, kinetic studies on amine oxidation demonstrate that neutral amines react with hydroxyl radicals at rates nearly two orders of magnitude faster than their protonated counterparts[2],[3]. Therefore, maintaining a strictly controlled pH (e.g., 7.4) is not just for physiological compatibility—it is a primary chemical stabilization strategy to suppress oxidative degradation.

Degradation Pathways

• Oxidative Dealkylation & N-Oxidation: The morpholine ring and the primary amine are highly vulnerable to oxidation by trace transition metals (e.g., Cu²⁺, Fe³⁺) and dissolved oxygen[4]. These metals catalyze the formation of hydroxyl radicals, leading to N-oxide formation or ring-opening dealkylation. The addition of a chelating agent like EDTA is mandatory to sequester these metals and inhibit the radical propagation cycle[5].

• The Maillard Reaction (Schiff Base Formation): The primary amine acts as a strong nucleophile. If formulated with reducing sugars (e.g., lactose, glucose) for tonicity, it will undergo rapid nucleophilic addition to the sugar's carbonyl group, forming a Schiff base. This triggers an irreversible Amadori rearrangement (Maillard browning), destroying the active pharmaceutical ingredient (API).

Quantitative Formulation Parameters

The following tables summarize the physicochemical data and the resulting excipient selection matrix required to navigate these liabilities.

Table 1: Physicochemical Profile & Formulation Impact

Parameter	Value / Characteristic	Formulation Implication (The "Why")
Morpholine pKa	~8.49[1]	At pH 7.4, ~90% protonated. Enhances solubility and reduces CNS-penetration variability[6].
Primary Amine pKa	~10.2	At pH 7.4, >99% protonated. Prevents rapid hydroxyl radical oxidation[3].
Oxidation Potential	High (in presence of O₂, Cu/Fe)	Requires strict inert gas sparging and metal chelation to prevent N-oxidation[5].
Nucleophilicity	High (Primary Amine)	Strictly precludes the use of reducing sugars; necessitates inert polyols for tonicity.

Table 2: Excipient Selection Matrix

Function	Selected Excipient	Target Conc.	Mechanistic Rationale
Buffer	Sodium Phosphate	10 mM	Non-amine buffer; avoids competition with the API and maintains pH 7.4 to keep amines protonated.
Chelator	EDTA Disodium	0.05% w/v	Sequesters trace Cu²⁺/Fe³⁺, directly inhibiting the catalytic oxidation of the morpholine ring[5].
Tonicity	Mannitol	5.0% w/v	Non-reducing polyol. Provides osmotic balance without triggering Schiff base formation.

Visualizing the Formulation Logic

The diagram below maps the causal relationship between environmental triggers, the molecule's degradation pathways, and our targeted formulation interventions.

Fig 1. Degradation pathways and targeted formulation interventions for the diamine API.

Experimental Protocols

Protocol A: Preparation of a Stabilized Aqueous Formulation (10 mg/mL)

This protocol utilizes sequential addition to ensure the chelator is active before the API is introduced to the aqueous environment.

• Buffer Preparation: Dissolve Sodium Phosphate Monobasic and Dibasic in high-purity water (Milli-Q, 18.2 MΩ·cm) to achieve a 10 mM concentration. Adjust to pH 7.4.

• Chelator Activation: Add 0.5 mg/mL (0.05% w/v) EDTA disodium salt to the buffer. Stir for 10 minutes to ensure complete dissolution and sequestration of any trace metals present in the water.

• Tonicity Adjustment: Add 50 mg/mL (5.0% w/v) Mannitol. Stir until optically clear.

• Deoxygenation (Critical Step): Sparge the excipient matrix with high-purity Argon gas for 20 minutes to displace dissolved oxygen prior to API addition.

• API Dissolution: Slowly add 10 mg/mL of 3-Morpholinocyclopentan-1-amine (as a dihydrochloride salt) under continuous Argon blanketing.

• Final Adjustment & Filtration: Verify the pH remains at 7.4 ± 0.1 (adjust with 0.1 M NaOH/HCl if necessary). Filter the solution through a 0.22 µm Polyethersulfone (PES) sterile filter into amber glass vials.

Protocol B: Self-Validating Forced Degradation Assay

Trustworthiness in formulation requires empirical proof. This protocol is a self-validating system: it actively challenges the formulation matrix against internal positive controls to prove the causality of the chosen excipients.

• Prepare Test Arms:

  • Arm 1 (Optimized Formulation): The solution from Protocol A.

  • Arm 2 (Oxidation Control): Formulation from Protocol A, but omitting EDTA and spiked with 0.05% H₂O₂.

  • Arm 3 (Maillard Control): Formulation from Protocol A, but substituting Mannitol with 5.0% Lactose.

• Incubation: Seal all vials and incubate at 40°C / 75% RH for 14 days.

• Analysis: Analyze samples using HPLC coupled with an Evaporative Light Scattering Detector (ELSD) or LC-MS. (Note: ELSD/MS is required as the aliphatic API lacks a strong UV chromophore).

• Validation Criteria: The system validates itself if Arm 2 shows significant N-oxide peaks (confirming oxidative vulnerability) and Arm 3 shows severe API depletion with visual yellowing (confirming Maillard susceptibility), while Arm 1 maintains >98% API recovery . This proves the protective causality of the EDTA and Mannitol.

Sources

• 1. Morpholine | C4H9NO | CID 8083 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Kinetics of the oxidation of ammonia and amines with hydroxyl radicals in the aqueous phase - Environmental Science: Processes & Impacts (RSC Publishing) [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 6. Morpholine as a privileged scaffold for neurodegenerative disease therapeutics - RSC Advances (RSC Publishing) DOI:10.1039/D6RA00100A [pubs.rsc.org]

Technical Notes & Optimization

How to improve reaction yield in 3-Morpholinocyclopentan-1-amine synthesis

Welcome to the technical support center for the synthesis of 3-Morpholinocyclopentan-1-amine. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during this synthesis. We provide in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot problems and optimize your reaction yields.

Overview of the Synthetic Pathway

The most common and efficient route to synthesize 3-Morpholinocyclopentan-1-amine involves a two-step process. This pathway is favored for its use of readily available starting materials and its ability to be controlled at each stage.

• Michael Addition: The synthesis begins with a conjugate addition of morpholine to cyclopent-2-en-1-one. This reaction forms the key intermediate, 3-morpholinocyclopentan-1-one.

• Reductive Amination: The intermediate ketone is then converted to the target primary amine via reductive amination, typically using an ammonia source and a selective reducing agent.

This guide is structured to address issues in the overall process and within each of these critical steps.

Caption: High-level workflow for the synthesis of 3-Morpholinocyclopentan-1-amine.

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters affecting the overall yield of 3-Morpholinocyclopentan-1-amine?

The overall yield is highly dependent on the success of two distinct stages: the Michael addition and the reductive amination. For the reductive amination, the three most critical parameters are:

• Choice of Reducing Agent: Using a reagent that selectively reduces the imine intermediate without significantly reducing the starting ketone is paramount.[1][2]

• pH Control: The reaction medium must be acidic enough to catalyze imine formation but not so acidic that it deactivates the amine nucleophile or promotes side reactions. A pH range of 4-6 is typically optimal.[1]

• Water Management: Imine formation is a reversible equilibrium reaction that produces water. Actively removing water shifts the equilibrium toward the product, increasing the concentration of the intermediate that gets reduced.[1][3]

Q2: How can I effectively monitor the progress of each reaction step?

For the Michael Addition: Thin Layer Chromatography (TLC) is the most straightforward method. Use a solvent system like ethyl acetate/hexanes. The product, 3-morpholinocyclopentan-1-one, will be more polar than the starting cyclopent-2-en-1-one and should have a lower Rf value.

For the Reductive Amination: TLC is also effective here. You will need to monitor the disappearance of the starting ketone (3-morpholinocyclopentan-1-one) and the appearance of the more polar amine product. It is often helpful to run a co-spot of the starting material alongside the reaction mixture. Staining the TLC plate with ninhydrin can help visualize the primary amine product, which will typically appear as a colored spot (often purple or blue).

Troubleshooting Guide: Step-Specific Issues

This section addresses specific problems you may encounter during the synthesis.

Part A: Troubleshooting the Michael Addition

Q3: My Michael addition is slow or incomplete, with significant starting material remaining. How can I drive it to completion?

Potential Cause: Insufficient activation of the reactants or suboptimal reaction conditions.

Recommended Solutions:

• Catalysis: While this reaction can proceed neat, a catalytic amount of a base (like K₂CO₃ or Et₃N) or a mild acid can accelerate the reaction. Experiment with both to find the optimal condition for your specific setup.

• Solvent Choice: The reaction often works well without a solvent. If you use one, polar aprotic solvents like THF or acetonitrile are good choices.

• Temperature: Gently heating the reaction mixture (e.g., to 40-50 °C) can increase the reaction rate. However, avoid excessive heat, which can promote polymerization of the cyclopentenone.

• Stoichiometry: Ensure you are using at least a 1:1 molar ratio of morpholine to cyclopent-2-en-1-one. A slight excess of morpholine (1.1-1.2 equivalents) can help drive the reaction to completion.[4]

Part B: Troubleshooting the Reductive Amination

This step is often the most challenging. Low yields typically stem from an imbalance between imine formation and reduction.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Optimizing HPLC Retention for 3-Morpholinocyclopentan-1-amine

Welcome to the Technical Support Center. This guide provides comprehensive troubleshooting and method development strategies for the liquid chromatographic separation of 3-Morpholinocyclopentan-1-amine .

As a highly polar, alicyclic compound with dual basic centers (a primary cyclopentanamine and a tertiary morpholine nitrogen), this molecule presents classic chromatographic challenges: poor retention on standard reversed-phase (RP) columns and severe peak tailing due to secondary electrostatic interactions. This guide synthesizes mechanistic theory with field-proven protocols to help you establish a robust, self-validating analytical method.

Section 1: The Chemistry & Mechanistic Rationale

To control the chromatography of 3-Morpholinocyclopentan-1-amine, we must first understand its ionization behavior. The primary amine has a pKa of ~10.5, and the morpholine nitrogen has a pKa of ~8.3.

At a standard mobile phase pH (2.0 – 7.0), both nitrogen atoms are protonated. This di-cationic state makes the molecule extremely hydrophilic, causing it to bypass the hydrophobic C18 alkyl chains and elute in the void volume. Furthermore, at neutral pH, residual silanols (pKa ~4.5) on the silica stationary phase are deprotonated (negatively charged). The positively charged amines undergo strong ion-exchange interactions with these silanols, causing the molecules to "stick" and release slowly, resulting in severe peak tailing[1].

To overcome this, we must either neutralize the analyte's charge (High-pH RP-HPLC) or exploit its extreme polarity (HILIC).

Caption: Decision tree for optimizing HPLC retention of highly polar basic amines.

Section 2: Troubleshooting FAQs

Q1: My compound elutes in the void volume on a standard C18 column at pH 2-7. How can I increase retention? A1: You must shift to a separation mode that favors polar compounds (HILIC) or neutralize the charge on your analyte to increase its hydrophobicity (High-pH RP-HPLC). In HILIC, retention is driven by the partitioning of the protonated, polar amine into a water-enriched layer immobilized on a polar stationary phase[2]. In High-pH RP-HPLC, raising the mobile phase pH above 11.5 deprotonates both amines, allowing the neutral, more lipophilic molecule to partition into the C18 phase[3].

Q2: I tried running at pH 11.5 to deprotonate the amines, but my column degraded after 50 injections. Why? A2: Standard silica dissolves rapidly at pH > 8. For high-pH applications, you must use an Ethylene-Bridged Hybrid (BEH) particle or a polymer-coated silica column. These hybrid particles incorporate organic bridges within the silica matrix, providing hydrolytic stability up to pH 12 while minimizing secondary silanol interactions[1].

Q3: When should I choose HILIC over High-pH RP-HPLC? A3: Choose HILIC if you are coupling to Mass Spectrometry (LC-MS) and require maximum sensitivity. HILIC mobile phases use high concentrations of acetonitrile (>70%), which provides highly efficient desolvation and ionization in the MS source[2]. Choose High-pH RP-HPLC if you are performing preparative-scale purification or using UV detection, as it offers higher loading capacity and superior robustness.

Caption: Mechanistic pathways for retaining basic amines via HILIC or High-pH RP-HPLC.

Section 3: Validated Experimental Protocols

The following protocols are designed as self-validating systems. Built-in equilibration checks and specific diluent requirements ensure that the physical chemistry governing the separation remains stable.

Protocol A: High-pH Reversed-Phase Workflow (UV/Prep Focus)

This method neutralizes the dual basic centers of 3-Morpholinocyclopentan-1-amine, allowing it to behave as a hydrophobic molecule.

• Mobile Phase Preparation:

  • Phase A: 10 mM Ammonium Bicarbonate in LC-MS grade water. Adjust to pH 11.5 using Ammonium Hydroxide. Filter through a 0.2 µm PTFE membrane.

  • Phase B: 100% Acetonitrile.

• Column Selection & Equilibration: Install a BEH C18 column (e.g., 2.1 x 100 mm, 1.7 µm). Flush with 10 column volumes (CV) of 50:50 A:B to clear storage solvents, then equilibrate with 95% A for 15 CVs.

• Sample Preparation: Dissolve the analyte in Water/Acetonitrile (90:10) to a concentration of 0.1 mg/mL. Causality Note: Matching the sample diluent to the starting mobile phase prevents solvent-induced band broadening.

• Gradient Elution: Run a linear gradient from 5% B to 60% B over 10 minutes at a flow rate of 0.4 mL/min. Column temperature: 40°C.

• Wash and Re-equilibration: Ramp to 95% B for 2 minutes to elute highly retained impurities, then return to 5% B for 4 minutes before the next injection.

Protocol B: HILIC Amide Workflow (LC-MS Focus)

This method maintains the di-cationic state of the analyte, utilizing its extreme polarity to drive partitioning into an immobilized aqueous layer[2].

• Mobile Phase Preparation:

  • Phase A: 100 mM Ammonium Formate in water, adjusted to pH 3.0 with Formic Acid.

  • Phase B: 100% Acetonitrile.

  • Self-Validating Step: Always prepare the aqueous buffer first, then mix dynamically via the LC pump. Pre-mixing high concentrations of buffer into >80% Acetonitrile manually can cause invisible micro-precipitation of salts.

• Column Equilibration: Install a BEH Amide column. Equilibrate with 90% B / 10% A (yielding an effective on-column buffer concentration of 10 mM) for at least 20 CVs. Causality Note: HILIC requires significantly longer equilibration than RP-HPLC because the stationary phase must physically adsorb water from the mobile phase to build the partitioning layer.

• Sample Preparation (Critical): Dissolve the analyte in 100% Acetonitrile or the starting mobile phase (90% ACN). Warning: Injecting a highly aqueous sample diluent in HILIC will disrupt the immobilized water layer, causing the analyte to break through the column with zero retention.

• Gradient Elution: Run a gradient from 90% B down to 50% B over 12 minutes. Flow rate: 0.3 mL/min. Column temperature: 35°C.

• Re-equilibration: Return to 90% B and equilibrate for a minimum of 10 minutes to rebuild the aqueous layer.

Section 4: Quantitative Comparison Table

The table below summarizes the expected chromatographic performance of 3-Morpholinocyclopentan-1-amine across different methodologies, allowing for rapid method selection based on your laboratory's specific detection capabilities.

Chromatographic Mode	Column Type	Mobile Phase pH	Analyte Ionization State	Expected Retention Factor (k')	Peak Asymmetry (As)	LC-MS Compatibility
Standard RP-HPLC	Bare Silica C18	2.0 - 7.0	Di-cationic (++ )	< 0.5 (Void Elution)	> 2.5 (Severe Tailing)	Excellent
High-pH RP-HPLC	Hybrid BEH C18	11.5	Neutral (0)	3.5 - 5.0	1.0 - 1.2	Moderate (High pH limits MS)
HILIC	BEH Amide	3.0	Di-cationic (++ )	4.0 - 6.0	1.1 - 1.3	Exceptional (High ACN)

References

• Title: Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Source: National Institutes of Health (NIH) / PMC. URL: [Link]

• Title: High pH Reverse-Phase Fractionation for diGly Peptides: A Complete Guide to Deep Ubiquitinome Analysis. Source: Ubiquitin Research Hub. URL: [Link]

Sources

• 1. 4-Amino-N-isopropyl-3-methoxybenzamide | Benchchem [benchchem.com]
• 2. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ubiquitin Research Hub [ubiquitinres.com]

Technical Support Center: Guide to Preventing Oxidative Degradation of 3-Morpholinocyclopentan-1-amine

Welcome to the technical support guide for 3-Morpholinocyclopentan-1-amine. This document provides in-depth guidance for researchers, scientists, and drug development professionals on how to properly store, handle, and troubleshoot issues related to the oxidative degradation of this valuable alicyclic amine building block. Our goal is to ensure the long-term stability and purity of your material, safeguarding the integrity of your experimental outcomes.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the stability and handling of 3-Morpholinocyclopentan-1-amine.

Q1: What is 3-Morpholinocyclopentan-1-amine, and why is its purity important?

A1: 3-Morpholinocyclopentan-1-amine is a complex alicyclic amine, often used as a key building block or fragment in medicinal chemistry and drug discovery. Its three-dimensional structure is valuable for creating novel molecular scaffolds.[1] Purity is paramount because degradation products can act as impurities that may lead to misleading biological data, reduce reaction yields, and complicate purification processes.

Q2: What are the typical visual signs of degradation for this compound?

A2: The most common sign of degradation in amines is a distinct color change. A pure, fresh sample should be colorless to off-white. The appearance of a yellow or brown hue is a strong indicator of oxidation.[2] This discoloration is caused by the formation of highly conjugated molecules, such as quinoneimines and their polymers, resulting from oxidative processes.[2]

Q3: Why is 3-Morpholinocyclopentan-1-amine susceptible to oxidative degradation?

A3: The compound contains two amine functionalities: a primary amine on the cyclopentane ring and a tertiary amine within the morpholine ring. The nitrogen atom in an amine has a lone pair of electrons, making it susceptible to attack by atmospheric oxygen.[3] This process, known as oxidation, can be initiated by an electron abstraction from the nitrogen or a hydrogen abstraction from an adjacent carbon atom, leading to the formation of unstable radical intermediates.[3][4] These intermediates can then undergo further reactions to form various degradation products. Secondary amines are often found to be less stable than primary or tertiary amines.[4]

Q4: What are the primary factors that accelerate oxidation?

A4: The rate of oxidative degradation is accelerated by several environmental factors:

• Oxygen: Direct exposure to atmospheric oxygen is the principal driver of oxidation.[2][5]

• Light: UV light can provide the energy needed to initiate and propagate radical-based oxidative reactions.[2]

• Elevated Temperature: Higher temperatures increase the kinetic rate of chemical reactions, including oxidation.[2][6]

• Presence of Metal Ions: Trace amounts of metal ions can act as catalysts, significantly speeding up the oxidation process.[2]

Part 2: Troubleshooting Guide

This section provides a structured approach to identifying and resolving common problems encountered during the use and storage of 3-Morpholinocyclopentan-1-amine.

Issue 1: My solid sample has turned yellow/brown during storage.

• Likely Cause: This is a classic sign of oxidative degradation. The compound has likely been exposed to air (oxygen) and potentially light over time.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for a discolored amine sample.

• Corrective & Preventive Actions (CAPA):

  • Confirm Degradation: Use an analytical technique like HPLC or GC-MS to confirm the presence of new impurities and a decrease in the main compound's purity.[7][8][9]

  • Review Storage Conditions: Immediately assess your current storage protocol against the recommended guidelines in Part 3.

  • Implement Inert Atmosphere: If not already in use, implement a protocol for storing the material under an inert gas like nitrogen or argon.[5][10][11] This is the most critical step.

  • Control Temperature: Ensure the material is stored at the recommended refrigerated temperature (2-8°C).[12]

  • Protect from Light: Store the vial in a dark place or use an amber vial to shield it from light.[2]

Issue 2: My analytical results (HPLC, GC-MS) show new, unidentified impurity peaks.

• Likely Cause: If the sample was handled or stored improperly, these new peaks are likely oxidative degradation byproducts. The initial steps of amine oxidation can produce hydroxylamines, which are then further oxidized to nitrones or cleaved to form aldehydes and smaller amine fragments.[3][13]

• Diagnostic Protocol:

  • Characterize Impurities: If possible, use mass spectrometry (MS) to determine the molecular weights of the impurity peaks.[8][14] This can provide clues about the degradation pathway (e.g., addition of oxygen atoms, dimerization).

  • Forced Degradation Study: To confirm that the impurities are from oxidation, take a small, fresh sample and expose it to air or a mild oxidizing agent. Analyze it and see if the same impurity peaks are generated.

• Preventive Actions:

  • Solvent Deoxygenation: When preparing solutions for analysis or reaction, use solvents that have been deoxygenated by sparging with an inert gas.[2]

  • Fresh Solutions: Prepare solutions fresh before use whenever possible. If a solution must be stored, flush the headspace of the vial with nitrogen or argon before sealing.[2]

Issue 3: My reaction yield is unexpectedly low when using this reagent.

• Likely Cause: If the amine is a reactant, its degradation means there is less of the active starting material available, which will directly impact the reaction yield. Degradation products could also potentially interfere with the reaction mechanism or catalyst.

• Root Cause Analysis:

  Caption: Root cause analysis for low reaction yield.

• Corrective Actions:

  • Quantify Purity: Use a quantitative analytical method (e.g., HPLC with a calibrated standard or qNMR) to determine the exact purity of your stored amine.

  • Use Fresh Material: Attempt the reaction again using a new, unopened bottle of the reagent to establish a baseline yield.

  • Inert Reaction Conditions: Ensure your reaction itself is run under an inert atmosphere (nitrogen or argon), as reaction conditions (e.g., heating, presence of metal catalysts) can accelerate the oxidation of the amine if oxygen is present.[11][15]

Part 3: Protocols & Best Practices

Adherence to strict storage and handling protocols is the most effective way to prevent degradation.

Recommended Storage Conditions

Parameter	Short-Term Storage (< 1 month)	Long-Term Storage (> 1 month)	Rationale
Temperature	2-8°C (Refrigerated)	2-8°C (Refrigerated)	Reduces the kinetic rate of degradation reactions.[6][16]
Atmosphere	Tightly sealed container, headspace flushed with inert gas.	Sealed under a positive pressure of Nitrogen or Argon.	Prevents contact with atmospheric oxygen, the primary driver of oxidation.[5][10][17]
Light	Store in an amber vial or in a dark location.	Store in an amber vial inside a secondary, opaque container.	Prevents light-induced radical formation.[2]
Container	Tightly sealed glass or HDPE container.	Ampoulized under inert gas or stored in a vial with a high-integrity septum/cap.	Ensures a proper seal against air and moisture ingress.[16]

Protocol 1: Standard Procedure for Handling and Aliquoting

This protocol should be performed in a fume hood.

• Preparation: Allow the container of 3-Morpholinocyclopentan-1-amine to warm to room temperature before opening to prevent condensation of moisture from the air onto the cold solid.

• Inert Atmosphere: Set up a gentle, positive pressure flow of dry nitrogen or argon directed into the container opening during the entire time the cap is removed. This is often called a "nitrogen blanket."

• Dispensing: Use a clean, dry spatula to quickly remove the desired amount of solid and place it into a pre-weighed receiving vial.

• Sealing: Immediately cap the main container. Before tightening, briefly flush the headspace with the inert gas stream. Seal tightly.

• Storage: Return the main container to the recommended refrigerated, dark storage location.

Protocol 2: Preparing a Stock Solution for Experimental Use

• Solvent Preparation: Select a suitable, dry solvent. Deoxygenate the solvent by sparging with nitrogen or argon gas for 15-30 minutes.[2]

• Dissolution: In a fume hood and under a blanket of inert gas, add the deoxygenated solvent to the vial containing the pre-weighed amine.

• Storage of Solution: If the solution is to be stored, flush the headspace of the vial with inert gas before sealing with a tight-fitting cap (preferably with a PTFE/silicone septum). Store refrigerated and protected from light. Use within a limited timeframe as stability in solution is generally lower than in the solid state.

Part 4: Mechanism of Degradation

Understanding the chemical mechanism underscores the importance of the protocols described above. The oxidative degradation of amines is a radical process.

Caption: Simplified mechanism of primary amine oxidation.

The initial step is the formation of a radical, typically by abstraction of a hydrogen atom from the carbon alpha to the nitrogen.[3] This radical reacts rapidly with oxygen to form a peroxy radical, which can then propagate a chain reaction, leading to the formation of imines. These imines are often unstable and can hydrolyze to form aldehydes and ammonia, or they can polymerize to form complex, highly-colored mixtures.[4]

By eliminating oxygen (via inert atmosphere) and initiators (light), you can effectively halt the first step of this degradation cascade.

References

• Lepaumier, H., et al. (2009). "New Amines for CO2 Capture. II. Oxidative Degradation Mechanisms." Industrial & Engineering Chemistry Research, 48(20), 9061-9067. Available at: [Link][18]

• Gouedard, C., et al. (2022). "Development of a Predictive Model to Correlate the Chemical Structure of Amines with Their Oxidative Degradation Rate..." Processes, 10(11), 2218. Available at: [Link][4]

• Al-Obaid, A. M. (n.d.). "Oxidation of Secondary and Primary Amines." SlideShare. Available at: [Link][13]

• Patel, K., et al. (2020). "Base-Mediated Oxidative Degradation of Secondary Amides Derived from p-Amino Phenol to Primary Amides in Drug Molecules." PubMed. Available at: [Link][19]

• Diplomata Comercial. (n.d.). "Amine Storage Conditions: Essential Guidelines for Safety." Available at: [Link][16]

• Lawal, A., et al. (2024). "Relationship between oxidative degradation and ammonia emission of carbon capture amines based on their chemical structures." Clean Energy, 8(1), 1-19. Available at: [Link][3]

• Ahmad, Z., et al. (2021). "A review of gas chromatographic techniques for identification of aqueous amine degradation products in carbonated environments." ResearchGate. Available at: [Link][7]

• Ge, X., et al. (2014). "Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry." Environmental Science & Technology, 48(7), 4159-4167. Available at: [Link][8][14]

• Zamann Pharma Support GmbH. (n.d.). "Inert Atmosphere." Available at: [Link][10]

• International CCS Knowledge Centre. (2021). "Advancing Amine Degradation Analysis." Available at: [Link][9]

• MatheO. (n.d.). "Study of the degradation of amine solvents used in the context of CO2 capture by chemical absorption: development of analytical." Available at: [Link][20]

• Google Patents. (2012). "US20120271026A1 - Inhibition of amine oxidation." Available at: [21]

• Sciencemadness.org. (2007). "reductive am. why inert atmosphere?" Available at: [Link][11]

• Sexton, A. (2022). "Potassium Iodide as an Amine Oxidation Inhibitor in CO2 Capture." Industrial & Engineering Chemistry Research, 61(40), 14814-14823. Available at: [Link][22]

• In-Situ. (n.d.). "What Is The Inert Atmosphere Principle? Control Chemical Reactions For Better Results." Available at: [Link][5]

• Molecular Inorganic Chemistry. (2008). "Working with air and moisture sensitive compounds." Available at: [Link][15]

• University of St Andrews. (n.d.). "Guidance on Safe Storage of Chemicals in Laboratories." Available at: [Link][23]

• ResearchGate. (2024). "Principles of Inert Atmosphere Storage." Available at: [Link][17]

• Chemwatch. (n.d.). "3-(morpholin-4-yl)cyclopentan-1-amine dihydrochloride — Chemical Substance Information." Available at: [Link][24]

• ResearchGate. (2023). "Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines." Available at: [Link][25]

• Dykstra, K., et al. (2019). "Access to 3D Alicyclic Amine-Containing Fragments through Transannular C–H Arylation." Organic Letters, 21(5), 1466-1470. Available at: [Link][26]

• ACS Publications. (2019). "Access to 3D Alicyclic Amine-Containing Fragments through Transannular C–H Arylation." Available at: [Link][1]

• ACS Publications. (2023). "Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines." Available at: [Link][6]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Development of a Predictive Model to Correlate the Chemical Structure of Amines with Their Oxidative Degradation Rate in a Post-Combustion Amine-Based CO2 Capture Process Using Multiple Linear Regression and Machine Learning Regression Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 5. kintekfurnace.com [kintekfurnace.com]
• 6. pubs.acs.org [pubs.acs.org]
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• 8. Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ccsknowledge.com [ccsknowledge.com]
• 10. Inert Atmosphere - Zamann Pharma Support GmbH [zamann-pharma.com]
• 11. Sciencemadness Discussion Board - reductive am. why inert atmosphere? - Powered by XMB 1.9.11 [sciencemadness.org]
• 12. chemscene.com [chemscene.com]
• 13. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
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• 15. molan.wdfiles.com [molan.wdfiles.com]
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• 20. matheo.uliege.be [matheo.uliege.be]
• 21. US20120271026A1 - Inhibition of amine oxidation - Google Patents [patents.google.com]
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• 23. nottingham.ac.uk [nottingham.ac.uk]
• 24. nextsds.com [nextsds.com]
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• 26. Access to 3D Alicyclic Amine-Containing Fragments through Transannular C–H Arylation - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing side products in 3-Morpholinocyclopentan-1-amine amidation reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot and optimize amide bond formations involving 3-morpholinocyclopentan-1-amine .

This specific substrate presents a unique dual-nitrogen challenge: it contains a sterically hindered primary amine on a cyclopentyl ring (the target nucleophile) and a basic tertiary amine (the morpholine ring). This structural combination frequently alters local pH microenvironments, slows down coupling kinetics, and opens the door to frustrating side reactions.

Below, you will find mechanistic insights, troubleshooting FAQs, reagent performance data, and a self-validating experimental protocol to ensure high-yielding, side-product-free amidations.

Mechanistic Overview & Reaction Pathways

Understanding the causality of side products requires mapping the activation and coupling pathways. Because the primary amine is sterically hindered by the cyclopentane ring, its nucleophilic attack on the activated ester is decelerated. This kinetic delay allows competing side reactions—such as guanidinylation and epimerization—to outcompete the desired amide formation.

Reaction pathways showing desired amidation vs. guanidinylation and epimerization side reactions.

Troubleshooting Guides & FAQs

Q1: I am detecting a +99 Da mass adduct in my LC-MS when coupling with HATU. What is this, and how can I eliminate it?

Causality Analysis: The +99 Da mass corresponds to a tetramethylguanidinium (TMG) byproduct[1],[2]. HATU is a highly electrophilic uronium/aminium salt. Because the primary amine of 3-morpholinocyclopentan-1-amine is sterically hindered, its attack on the active ester is slow. If the amine is introduced before the carboxylic acid is fully activated, it will directly attack the unreacted HATU reagent instead, forming the TMG adduct[1],[2]. The basic morpholine ring can exacerbate this by acting as an intramolecular base that accelerates the side reaction. Actionable Solution:

• Pre-activation: Always pre-activate the carboxylic acid with HATU and base for at least 5–10 minutes before adding the amine.

• Base Substitution: Switch your base from Diisopropylethylamine (DIPEA) or Triethylamine (TEA) to 2,6-lutidine . Studies show that using a less nucleophilic base like 2,6-lutidine effectively suppresses guanylation while preserving high amidation yields[1],[2].

Q2: My chiral carboxylic acid partner is epimerizing during the reaction. How do I preserve stereointegrity?

Causality Analysis: Epimerization (racemization) typically occurs via base-catalyzed oxazolone formation or direct enolization of the activated ester[3]. The slow coupling rate of the hindered cyclopentylamine leaves the activated ester exposed to the basic reaction environment for extended periods. Strong bases like TEA or DMAP aggressively promote this degradation[3]. Actionable Solution: Abandon uronium-based reagents and switch to Propylphosphonic anhydride (T3P) . T3P forms a mixed anhydride intermediate that is highly reactive toward amines but demonstrates exceptional resistance to oxazolone formation[3],[4]. Pairing T3P with a mild base like Pyridine or N-methylimidazole (NMI) minimizes racemization to nearly undetectable levels[3].

Q3: Standard aqueous workups are failing to remove coupling byproducts. My product is partitioning into the aqueous phase. What is the most process-friendly alternative?

Causality Analysis: The morpholine ring in your product has a pKa of ~8.3, making it basic. If you use EDC/HOBt, removing the urea byproduct often requires acidic washes (e.g., 1M HCl). This acidic wash protonates your morpholine product, dragging it into the aqueous waste and destroying your yield[5]. Actionable Solution: Use T3P . The byproducts of T3P activation are completely water-soluble phosphonic acid salts[6],[7]. You can quench the reaction with a mild 10% aqueous NaHCO3 wash. This keeps the aqueous phase at a pH of ~8.5, ensuring your morpholine product remains unprotonated (organic-soluble) while the T3P byproducts are effortlessly washed away[6],[8].

Reagent Performance Data

To facilitate educated decision-making, the following table summarizes the performance of common coupling systems specifically applied to hindered, basic amines like 3-morpholinocyclopentan-1-amine.

Coupling System	Activation Kinetics	Epimerization Risk	Guanidinylation Risk	Workup Profile
HATU / DIPEA	Very Fast	Moderate to High	High (+99 Da adduct)	Poor (Requires chromatography)
EDC / HOBt	Moderate	Moderate	None	Poor (Urea co-extracts with basic product)
T3P / NMI	Fast	Very Low	None	Excellent (Water-soluble byproducts)

Validated Experimental Protocol: T3P-Mediated Amidation

This self-validating protocol utilizes T3P and N-methylimidazole (NMI) to ensure complete activation while structurally preventing guanidinylation and epimerization[3],[7].

Materials Required:

• Carboxylic acid partner (1.0 equiv)

• 3-Morpholinocyclopentan-1-amine (1.1 equiv)

• T3P (50% wt solution in EtOAc) (1.5 equiv)

• N-methylimidazole (NMI) (3.0 equiv)

• 2-Methyltetrahydrofuran (2-MeTHF) (0.2 M)

Step-by-Step Execution:

• Substrate Dissolution: Charge a dry, inert-gas-purged flask with the carboxylic acid (1.0 equiv) and 2-MeTHF.

  • Causality: 2-MeTHF is selected over DMF because it allows for a direct aqueous workup without solvent swapping, preventing product loss.

• Base Addition: Add NMI (3.0 equiv) to the solution at 20 °C.

  • Validation Check: The solution should remain clear. NMI acts as a mild base and nucleophilic catalyst, accelerating mixed anhydride formation without triggering epimerization[3].

• Amine Introduction: Add 3-Morpholinocyclopentan-1-amine (1.1 equiv) to the mixture.

  • Causality: Unlike HATU protocols, adding the amine before the coupling reagent is perfectly safe here because T3P does not react with amines to form stable dead-end byproducts.

• T3P Activation: Cool the reaction mixture to 0–5 °C using an ice bath. Dropwise add the T3P solution (1.5 equiv) over 15 minutes.

  • Validation Check: A slight exotherm indicates the formation of the mixed anhydride. Keep the internal temperature < 10 °C to suppress any background enolization.

• Propagation: Remove the ice bath and stir at 20 °C for 2–4 hours. Monitor completion via LC-MS or HPLC.

• Phase-Selective Workup: Quench the reaction by adding an equal volume of 10% aqueous NaHCO3. Stir vigorously for 15 minutes.

  • Causality: The mild base hydrolyzes unreacted T3P into water-soluble propylphosphonic acid salts[6], while buffering the aqueous phase to keep the morpholine nitrogen deprotonated and safely partitioned in the organic layer[8].

• Isolation: Separate the layers. Wash the organic layer once with brine, dry over Na2SO4, and concentrate under reduced pressure to afford the highly pure amide.

References

• pH-Dependent Degradation of T3P-Related Byproducts Organic Process Research & Development
• Stereochemical Aspects of T3P Amidations Organic Process Research & Development
• WE'VE GOT T3P® DOWN TO AN EXACT SCIENCE AMRI Global
• Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases The Journal of Organic Chemistry / PMC
• Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution Organic Process Research & Development
• T3P I Propanephosphonic anhydride I T3P reagent I #amide bond I Peptide coupling #peptides Chem Reactor / YouTube
• Speeding up sustainable solution-phase peptide synthesis using T3P® as a green coupling reagent: methods and challenges RSC Publishing

Sources

• 1. Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Speeding up sustainable solution-phase peptide synthesis using T3P® as a green coupling reagent: methods and challenges - Green Chemistry (RSC Publishing) DOI:10.1039/D3GC00431G [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. T3P Brochure | AMRI [amri.staging.ribbitt.com]
• 8. m.youtube.com [m.youtube.com]

Optimizing crystallization conditions for 3-Morpholinocyclopentan-1-amine salts

Title: Technical Support Center: Crystallization & Salt Optimization for 3-Morpholinocyclopentan-1-amine

Introduction 3-Morpholinocyclopentan-1-amine is a diamine active pharmaceutical ingredient (API) intermediate containing both a primary aliphatic amine and a tertiary morpholine amine. Due to its basic nature and low molecular weight, it is highly prone to forming amorphous solids or viscous oils in its free base form. Converting it into a crystalline salt is essential for improving its physicochemical stability, handling, and downstream processability. This technical support guide provides self-validating protocols and troubleshooting steps for optimizing the crystallization of its mono- and di-salts.

Section 1: Experimental Workflows & Protocols

Workflow for salt screening and crystallization optimization of basic amines.

Protocol: Step-by-Step Salt Screening and Crystallization To ensure a self-validating system, this protocol incorporates in-process analytical technologies (PAT) to monitor phase changes continuously and establish causality between process parameters and crystal outcomes.

• Acid-Base Characterization: Calculate the pKa of both basic centers. The primary amine typically exhibits a pKa ~9.5–10.5, while the morpholine nitrogen exhibits a pKa ~7.5–8.5. Select counterions where ΔpKa​≥3 to ensure stable proton transfer[1].

• In Situ Salt Formation: Dissolve the free base in a primary solvent (e.g., Ethanol or Isopropanol) at 50°C. Add the selected acid (1.05 eq for mono-salt, 2.1 eq for di-salt) dropwise under continuous stirring.

• Supersaturation Generation (CCAC): Utilize Combined Cooling and Antisolvent Crystallization (CCAC). Cool the solution at a controlled rate of 0.1 °C/min while simultaneously dosing an antisolvent (e.g., Heptane or Isopropyl Acetate, depending on the salt's polarity).

• PAT Monitoring: Use Focused Beam Reflectance Measurement (FBRM) to monitor chord length distribution. A sudden spike in fine counts indicates primary nucleation, whereas droplet formation (spherical structures) indicates oiling out.

• Seeding: To bypass the metastable zone width (MSZW) and prevent oiling out, introduce 1–2% w/w crystalline seeds of the desired polymorph just before reaching the maximum supersaturation limit[2].

• Isolation: Filter the resulting suspension, wash with cold antisolvent, and dry under vacuum at 40°C. Confirm crystallinity via Powder X-Ray Diffraction (PXRD).

Section 2: Troubleshooting Guides & FAQs

Q1: During cooling, my solution turns cloudy and forms an oil at the bottom of the reactor instead of crystallizing. How do I fix this? A: You are experiencing Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out." Mechanistically, this occurs when the supersaturated solution crosses the binodal curve into a liquid-liquid coexistence region before it can cross the solubility curve to nucleate solid crystals[3]. Oiling out traps impurities, leads to uncontrolled agglomeration, and severely impacts yield[4]. Troubleshooting Steps:

• Reduce Initial Concentration: LLPS is highly concentration-dependent. Diluting the starting solution often shifts the operating trajectory away from the liquid-liquid miscibility gap[2].

• Implement a Seeding Strategy: Introduce seeds into the clear solution at a temperature above the cloud point (the onset of LLPS) but below the solubility limit. Seeding consumes supersaturation via crystal growth, preventing the system from thermodynamically reaching the LLPS boundary[2].

• Alter Solvent Polarity: LLPS in mixed solvents is driven by the differential affinity of the solute for the solvent vs. antisolvent. Adjusting the solvent ratio can thermodynamically suppress the spinodal decomposition[4].

Q2: When I add antisolvent, I get a massive crash-out of fine, sticky powders that are impossible to filter. How can I improve the crystal size distribution? A: Rapid addition of antisolvent creates localized zones of extreme supersaturation, leading to catastrophic primary nucleation rather than orderly crystal growth[5]. Troubleshooting Steps:

• Optimize Antisolvent Feed Rate: Use a programmable dosing pump to add the antisolvent slowly. Dynamic optimization of the feed profile—starting slow and accelerating as the solute depletes—maintains a constant, low supersaturation[5].

• Switch to Continuous MSMPR: Consider transitioning from batch to a continuous Mixed-Suspension, Mixed-Product Removal (MSMPR) crystallizer cascade. MSMPRs allow for precise control over solvent-dependent kinetics and residence times, significantly improving crystal size distribution and yield,[6].

Q3: I am trying to form a di-salt of 3-Morpholinocyclopentan-1-amine, but I keep getting a mixture of mono-salt and free base. What is wrong? A: This is a thermodynamic issue related to the ΔpKa​ rule and the solvent's dielectric constant. The morpholine nitrogen is a weaker base than the primary amine. If the chosen acid is not strong enough, or if the solvent does not support the stabilization of a doubly charged species, the di-salt will disproportionate[7]. Troubleshooting Steps:

• Use Stronger Acids: Ensure the acid has a pKa < 4.5. Hydrochloric acid, methanesulfonic acid (mesylate), or sulfuric acid are ideal for diamines[7].

• Avoid Highly Aqueous Solvents: Water can hydrolyze weak salts. Use anhydrous organic solvents (e.g., dry THF, EtOAc, or absolute ethanol) to drive the equilibrium toward the solid di-salt[1].

Section 3: Quantitative Data & Solvent Selection

Table 1: Counterion Selection Matrix for 3-Morpholinocyclopentan-1-amine

Counterion (Acid)	Acid pKa	Expected Salt Form	Crystallization Propensity	Notes
Hydrochloric Acid	-6.0	Di-salt	High	Excellent solubility; risk of hygroscopicity.
Methanesulfonic Acid	-1.9	Di-salt	High	Forms highly stable, crystalline mesylate salts.
Maleic Acid	1.9, 6.2	Mono-salt	Medium	Good for intermediate solubility; forms stable mono-salts.
Tartaric Acid	2.9, 4.2	Mono-salt	Medium	Useful for chiral resolution of the cyclopentane ring.
Acetic Acid	4.7	Unstable/None	Low	ΔpKa​ too low for the morpholine nitrogen; forms oils.

Table 2: Solvent / Antisolvent Systems and LLPS Risk

Primary Solvent	Antisolvent	LLPS (Oiling Out) Risk	Recommended Application
Ethanol	Heptane	Moderate	Good for mesylate and tosylate salts. Requires seeding.
Isopropanol	Isopropyl Acetate	Low	Excellent for controlled cooling crystallization.
Water	Acetone	High	High risk of LLPS for highly soluble HCl salts.
THF	Toluene	Low	Ideal for di-salts; promotes rapid nucleation.

References

• A Thermodynamic Approach for the Prediction of Oiling Out Boundaries
• Study on the Oiling-out and Crystallization for the Purific
• The Crystallization of Active Pharmaceutical Ingredients with Low Melting Points in the Presence of Liquid–Liquid Phase Separ
• Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Consider
• Optimal strategies for controlling particle size in antisolvent crystallization oper
• Salt Selection in Drug Development. pharmtech.com.
• Incorporating Solvent-Dependent Kinetics To Design a Multistage, Continuous, Combined Cooling/Antisolvent Crystalliz
• Incorporating Solvent-Dependent Kinetics To Design a Multistage, Continuous, Combined Cooling/Antisolvent Crystalliz

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• 7. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide for Drug Discovery: 3-Morpholinocyclopentan-1-amine vs. Cyclopentanamine

A Senior Application Scientist's Field-Proven Insights into Two Privileged Scaffolds

In the landscape of medicinal chemistry, the selection of a core scaffold is a critical decision that dictates the future of a drug discovery program. The cyclopentylamine and morpholine moieties are both considered "privileged structures," frequently appearing in a multitude of biologically active compounds.[1][2] This guide provides a comparative analysis of two specific exemplars of these scaffolds: 3-Morpholinocyclopentan-1-amine and the simpler cyclopentanamine.

While direct comparative binding efficacy data for these two specific molecules is not available in the current body of scientific literature, this guide will provide a framework for their evaluation. We will delve into the known biological relevance of their core structures, hypothesize potential differences in their pharmacodynamic and pharmacokinetic profiles based on their distinct functionalities, and provide detailed experimental protocols for a head-to-head comparison of their binding efficacy. This document is intended for researchers, scientists, and drug development professionals seeking to make informed decisions in scaffold selection for their next generation of therapeutics.

Unveiling the Contenders: A Structural and Functional Overview

At first glance, 3-Morpholinocyclopentan-1-amine and cyclopentanamine share a common cyclopentylamine core. However, the introduction of a morpholine ring in the former dramatically alters its physicochemical properties, offering both potential advantages and challenges in drug design.

Cyclopentanamine , also known as cyclopentylamine, is a simple cyclic amine.[3][4] It serves as a versatile intermediate in the synthesis of various pharmaceuticals and agricultural chemicals.[5] Its biological activity has been noted in several contexts; for instance, it is a known chemokine receptor 2 (CCR2) antagonist and has been incorporated into molecules with antinociceptive (pain-relieving) properties.[5][6]

3-Morpholinocyclopentan-1-amine incorporates a morpholine heterocycle. The morpholine ring is a staple in medicinal chemistry, prized for its ability to improve the pharmacokinetic profile of drug candidates.[7][8] The oxygen atom in the morpholine ring can act as a hydrogen bond acceptor, potentially leading to stronger and more specific interactions with biological targets.[9] Furthermore, the morpholine moiety often enhances aqueous solubility and metabolic stability.[7][9]

The Tale of the Tape: A Comparative Analysis

Feature	Cyclopentanamine	3-Morpholinocyclopentan-1-amine	Rationale and Implications for Drug Discovery
Core Structure	Cyclopentylamine	Cyclopentylamine with a morpholine substituent	The shared core provides a basis for comparison, while the morpholine addition is the key variable.
Key Functional Groups	Primary amine	Primary amine, secondary amine (in morpholine), ether (in morpholine)	The additional functional groups in 3-Morpholinocyclopentan-1-amine offer more points for interaction with a biological target and can influence its overall polarity and solubility.
Known Biological Roles of the Scaffold	Antagonism of CCR2, building block for anticancer and antinociceptive agents.[5][6][10]	The morpholine scaffold is found in a wide array of drugs with anticancer, anti-inflammatory, and CNS activities.[7][9]	Both scaffolds are clearly "privileged" and have a high potential for biological activity. The choice between them may depend on the specific therapeutic area and target.
Hypothesized Binding Interactions	Primarily ionic interactions via the primary amine; hydrophobic interactions via the cyclopentyl ring.	Ionic interactions (primary amine), hydrogen bonding (morpholine oxygen and nitrogen), and hydrophobic interactions.	The potential for hydrogen bonding from the morpholine ring could lead to higher binding affinity and selectivity for 3-Morpholinocyclopentan-1-amine.
Predicted Physicochemical Properties	More lipophilic, lower molecular weight.	More hydrophilic, higher molecular weight. The morpholine ring generally improves aqueous solubility.	These differences will significantly impact ADME (Absorption, Distribution, Metabolism, and Excretion) properties. 3-Morpholinocyclopentan-1-amine might exhibit better oral bioavailability.

The Crucible of Comparison: Experimental Protocols for Determining Binding Efficacy

To empirically determine the comparative binding efficacy of these two compounds, a series of well-established biophysical and biochemical assays should be employed. The choice of the specific biological target will, of course, be dictated by the research program's objectives. For the purposes of this guide, we will outline a general workflow applicable to a generic protein target.

Experimental Workflow: From Target Selection to Data Analysis

Caption: A generalized workflow for the comparative assessment of binding efficacy.

Detailed Protocol: Surface Plasmon Resonance (SPR) for Kinetic and Affinity Analysis

SPR is a powerful, label-free technique to study biomolecular interactions in real-time. It provides not only the equilibrium dissociation constant (Kd), a measure of binding affinity, but also the association (kon) and dissociation (koff) rate constants.

Objective: To determine and compare the Kd, kon, and koff of 3-Morpholinocyclopentan-1-amine and cyclopentanamine to a target protein.

Materials:

• SPR instrument (e.g., Biacore, Cytiva)

• Sensor chip (e.g., CM5 chip for amine coupling)

• Target protein

• 3-Morpholinocyclopentan-1-amine and cyclopentanamine

• Immobilization buffer (e.g., 10 mM sodium acetate, pH 5.0)

• Running buffer (e.g., HBS-EP+)

• Amine coupling kit (EDC, NHS, ethanolamine)

Procedure:

• Protein Immobilization:

  • Equilibrate the sensor chip with running buffer.

  • Activate the sensor surface with a 1:1 mixture of EDC and NHS.

  • Inject the target protein in the immobilization buffer to achieve the desired immobilization level.

  • Deactivate excess reactive groups with ethanolamine.

• Binding Analysis:

  • Prepare a dilution series of both 3-Morpholinocyclopentan-1-amine and cyclopentanamine in running buffer.

  • Inject the compounds over the immobilized protein surface, starting with the lowest concentration.

  • Include buffer-only injections for double referencing.

  • After each injection, allow for a dissociation phase where running buffer flows over the surface.

  • Regenerate the sensor surface if necessary, using a mild regeneration solution.

• Data Analysis:

  • Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to extract kon, koff, and calculate Kd (Kd = koff / kon).

  • Compare the kinetic and affinity parameters for both compounds.

Causality Behind Experimental Choices:

• Amine Coupling: This is a robust and widely used method for covalently attaching a protein to the sensor surface via its primary amine groups.

• Dilution Series: Using a range of analyte concentrations is crucial for accurately determining the binding kinetics and affinity.

• Double Referencing: Subtracting the signal from a reference flow cell and buffer-only injections corrects for bulk refractive index changes and non-specific binding, ensuring high-quality data.

Visualizing the Molecules: Chemical Structures

Caption: Chemical structures of the two compared molecules.

Conclusion: A Path Forward in Scaffold Selection

Ultimately, the choice between these two scaffolds will depend on the specific goals of the drug discovery program. For programs targeting proteins where hydrogen bonding is a key interaction, 3-Morpholinocyclopentan-1-amine may be the more promising starting point. For programs where a smaller, more lipophilic scaffold is desired, cyclopentanamine remains a valuable building block. The experimental protocols provided in this guide offer a clear path for researchers to make an evidence-based decision, moving from hypothesis to data-driven drug design.

References

• Kumari, A., & Singh, R. K. (2020). Morpholine as ubiquitous pharmacophore in medicinal chemistry: Deep insight into the structure-activity relationship (SAR). Bioorganic Chemistry, 96, 103578. Available at: [Link]

• Kourounakis, A., Xanthopoulos, D., & Tzara, A. (2020). Morpholine as a privileged structure: A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. Medicinal Research Reviews, 40(2), 709-751. Available at: [Link]

• Synthesis and SAR of morpholine and its derivatives: A review update. (n.d.). Available at: [Link]

• Kourounakis, A. P., et al. (2019). A review on the medicinal chemistry and pharmacological activity of morpholine containing bioactive molecules. Medicinal Research Reviews. Available at: [Link]

• Straus, D. S., & Glass, C. K. (2001). Cyclopentenone prostaglandins: new insights on biological activities and cellular targets. Medicinal Research Reviews, 21(3), 185-210. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Cyclopentylamine. PubChem Compound Database. Available at: [Link]

• NIST. (n.d.). Cyclopentanamine. NIST Chemistry WebBook. Available at: [Link]

• Google Patents. (n.d.). CN105753804A - Method of preparing 3-morpholinone.
• Google Patents. (n.d.). CN110862325B - Preparation method of (1R,3S) -3-amino-1-cyclopentanol and salt thereof.

• ECHA. (n.d.). 3-(morpholin-4-yl)cyclopentan-1-amine dihydrochloride — Chemical Substance Information. Available at: [Link]

• Wieczorek, M., et al. (2023). Synthesis of Novel 2-(Cyclopentylamino)thiazol-4(5H)-one Derivatives with Potential Anticancer, Antioxidant, and 11β-HSD Inhibitory Activities. International Journal of Molecular Sciences, 24(8), 7384. Available at: [Link]

• ResearchGate. (n.d.). Biological activities of morpholine derivatives and molecular targets involved. Available at: [Link]

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• 5. Structure–activity relationship expansion and microsomal stability assessment of the 2-morpholinobenzoic acid scaffold as antiproliferative phosphatidylcholine-specific phospholipase C inhibitors - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
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Reproducibility of 3-Morpholinocyclopentan-1-amine synthesis pathways

An In-Depth Comparative Guide to the Synthesis of 3-Morpholinocyclopentan-1-amine

The synthesis of highly substituted alicyclic amines, specifically 3-morpholinocyclopentan-1-amine, is a critical bottleneck in the development of targeted therapeutics. This compound serves as a vital structural motif in various apoptosis-inducing agents targeting Bcl-2 proteins and pyrazolo-pyrimidine kinase inhibitors[1]. Achieving high reproducibility, stereocontrol, and scalability requires a rigorous understanding of the underlying reaction mechanisms.

As an application scientist, evaluating synthesis pathways is not merely about mixing reagents; it requires an analysis of thermodynamic stability, kinetic control, and self-validating analytical checkpoints. This guide objectively compares the two primary synthetic strategies for this molecule: the industry-standard Reductive Amination and the alternative Nucleophilic Substitution (SN2) pathway.

I. Mechanistic Evaluation of Synthesis Pathways

Pathway 1: Reductive Amination (The Industry Standard)

The most robust and frequently cited methodology for synthesizing 3-morpholinocyclopentan-1-amine relies on the reductive amination of a protected 3-aminocyclopentanone[2]. This pathway leverages the differential electrophilicity between the starting ketone and the transient iminium ion.

Mechanistic workflow of the reductive amination pathway for 3-morpholinocyclopentan-1-amine.

Causality in Reagent Selection:

• Sodium Triacetoxyborohydride (STAB): STAB is explicitly chosen over sodium borohydride (NaBH4) or sodium cyanoborohydride (NaBH3CN). The electron-withdrawing acetoxy groups reduce the nucleophilicity of the hydride, rendering it unreactive toward the starting ketone but highly reactive toward the more electrophilic iminium ion[3]. This prevents the premature reduction of the ketone into an alcohol.

• 1,2-Dichloroethane (DCE): DCE is utilized as the solvent because it is non-coordinating and supports the solubility of STAB better than dichloromethane (DCM), while avoiding the protic interference of alcohols that could compete with morpholine.

Pathway 2: Nucleophilic Substitution (SN2)

An alternative route involves the nucleophilic displacement of a leaving group (e.g., mesylate or bromide) from a protected 3-aminocyclopentanol derivative.

Mechanistic workflow of the nucleophilic substitution pathway via mesylate activation.

Causality in Reagent Selection:

• Mesyl Chloride (MsCl): Converts the poor hydroxyl leaving group into a highly reactive methanesulfonate ester.

• Steric Constraints: The secondary nature of the cyclopentyl ring heavily favors E2 elimination over SN2 substitution when a moderate base/nucleophile like morpholine is used. This intrinsic kinetic competition is the primary reason this pathway suffers from lower yields.

II. Quantitative Performance Comparison

The following table synthesizes the experimental performance data of both pathways, highlighting why reductive amination remains the preferred route in pharmaceutical development.

Parameter	Pathway 1: Reductive Amination	Pathway 2: Nucleophilic Substitution
Overall Yield	45% – 55%[2]	20% – 30%
Stereocontrol	Moderate (Yields diastereomeric mixtures requiring separation)	High (Strict inversion of stereocenter via SN2)
Primary Side Reaction	Minimal over-alkylation	Significant E2 Elimination (Cyclopentene formation)
Scalability	Excellent (Ambient temperature, mild exotherm)	Poor (Requires heating to 80°C, low atom economy)
Reagent Safety Profile	Favorable (STAB is non-toxic compared to NaBH3CN)	Moderate (MsCl is lachrymatory and highly reactive)

III. Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Each critical step includes an analytical checkpoint to verify the mechanism before proceeding.

Protocol A: Reductive Amination of 2-Methyl-2-propanyl [(1R)-3-oxocyclopentyl]carbamate

Adapted from established patent literature for pyrazolo-pyrimidin-amino-cycloalkyl compounds[3].

Step 1: Iminium Ion Formation

• Dissolve 2-Methyl-2-propanyl[(1R)-3-oxocyclopentyl]carbamate (200 mg, 1.0 mmol) in anhydrous 1,2-dichloroethane (2.0 mL).

• Add morpholine (174.9 mg, 2.01 mmol) dropwise at ambient temperature.

• Stir the mixture for exactly 3 hours.

• Causality: The 3-hour window is critical. It allows the thermodynamic equilibrium to heavily favor iminium ion formation prior to the introduction of the reducing agent.

• Validation Checkpoint 1: Pull a 5 µL aliquot for LC-MS. Proceed only when the mass of the starting ketone (M+H = 200.1) is fully replaced by the iminium/enamine intermediate mass.

Step 2: Selective Reduction

• Add sodium triacetoxyborohydride (638.18 mg, 3.01 mmol) in a single portion.

• Continue stirring at ambient temperature for 18 hours.

• Causality: STAB acts as a selective hydride donor that will only attack the activated iminium species, leaving any residual ketone untouched.

• Validation Checkpoint 2: Perform TLC (ninhydrin stain). The intermediate should be completely consumed, yielding a new, lower-Rf spot corresponding to the Boc-protected product.

Step 3: Quench and Deprotection

• Quench the reaction with saturated aqueous NaHCO3 to neutralize acetic acid byproducts, and extract with dichloromethane (3x).

• Purify via flash chromatography (0–6% MeOH/DCM with ammonia) to isolate the Boc-protected intermediate.

• Treat with 4M HCl in dioxane to remove the Boc group, yielding 3-morpholinocyclopentanamine hydrochloride (approx. 49% yield)[2].

• Validation Checkpoint 3:1H NMR (400 MHz, Methanol-d4) must show the complete disappearance of the 9H singlet at ~1.4 ppm (Boc group) and the presence of morpholine ring protons at 3.8–4.2 ppm[3].

Protocol B: Nucleophilic Substitution via Mesylate Activation

Step 1: Mesylation

• Dissolve Boc-3-aminocyclopentanol (1.0 mmol) in anhydrous DCM (5 mL) and cool to 0°C.

• Add triethylamine (1.5 mmol) followed by dropwise addition of methanesulfonyl chloride (1.2 mmol). Stir for 1 hour.

• Causality: Performing this at 0°C prevents the exothermic degradation of the highly reactive mesylate intermediate.

• Validation Checkpoint 1: TLC must confirm complete consumption of the alcohol. The mesylate will run significantly higher on normal-phase silica.

Step 2: SN2 Displacement

• Isolate the crude mesylate and immediately dissolve in anhydrous DMF (3 mL).

• Add morpholine (3.0 mmol) and K2CO3 (2.0 mmol). Heat to 80°C for 12 hours.

• Causality: Heating is mandatory to overcome the steric hindrance of the secondary carbon. However, this thermal energy also lowers the activation barrier for the competing E2 elimination pathway.

• Validation Checkpoint 2: LC-MS monitoring is required to assess the ratio of the desired substitution product versus the eliminated cyclopentene byproduct.

• Deprotect using 4M HCl in dioxane as described in Protocol A.

IV. Conclusion

While the nucleophilic substitution pathway offers strict stereochemical inversion, its utility is severely limited by competing E2 elimination due to the secondary nature of the cyclopentane ring. The reductive amination pathway remains the gold standard for synthesizing 3-morpholinocyclopentan-1-amine due to its superior scalability, mild ambient conditions, and higher overall yield (~49%)[2]. By strictly controlling the iminium formation window and utilizing STAB as a selective hydride donor, researchers can guarantee a highly reproducible, self-validating workflow.

References

• US11046699B2 - Pyrazolo-pyrimidin-amino-cycloalkyl compounds and their therapeutic uses Source: Google Patents URL
• EP3802544A1 - Pyrazolo-pyrimidin-amino-cycloalkyl compounds and their therapeutic uses Source: Google Patents URL
• EP2613769B1 - Melt-extruded solid dispersions containing an apoptosis-inducing agent Source: Google Patents URL

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• 3. EP3802544A1 - Pyrazolo-pyrimidin-amino-cycloalkyl compounds and their therapeutic uses - Google Patents [patents.google.com]

Bridging the Gap: In Vivo vs In Vitro Correlation (IVIVC) for 3-Morpholinocyclopentan-1-amine Derivatives

Executive Summary

The transition from in vitro promise to in vivo efficacy is the most perilous phase of drug development. For targeted therapies—particularly apoptosis-inducing agents like Bcl-2 inhibitors and advanced kinase modulators—the 3-morpholinocyclopentan-1-amine (CAS: 1465434-59-6) scaffold has emerged as a privileged building block[1]. However, compounds containing this moiety frequently exhibit complex in vitro vs in vivo correlation (IVIVC) profiles.

This guide objectively compares the performance of 3-morpholinocyclopentyl-derived therapeutics against their non-morpholine alternatives, detailing the causality behind experimental design, self-validating assay protocols, and the formulation strategies required to bridge the IVIVC gap.

The Mechanistic Rationale: Why the 3-Morpholinocyclopentyl Scaffold?

In drug design, structural modifications are never arbitrary. The incorporation of a 3-morpholinocyclopentan-1-amine moiety is a deliberate strategy to modulate the pharmacokinetic and pharmacodynamic (PK/PD) properties of a therapeutic[2].

The Causality of the Chemistry:

• pKa and Physiological pH: The morpholine ring contains a weakly basic nitrogen positioned opposite an oxygen atom. This specific arrangement provides the ring with a pKa value closely matching the pH of human blood[2].

• Balancing Solubility and Permeability: By matching physiological pH, the morpholine ring enhances aqueous solubility while retaining the lipophilicity required for cell membrane (and potentially blood-brain barrier) penetration[3].

• The BCS Class IV Challenge: Despite these chemical optimizations, large, complex molecules utilizing this scaffold (such as Venetoclax analogs) often fall into the Biopharmaceutics Classification System (BCS) Class IV. They exhibit "brick-dust" properties—low solubility and low permeability in the gastrointestinal tract—meaning high in vitro potency does not naturally translate to in vivo exposure without advanced bio-enabling formulations[4].

In Vitro Profiling: Establishing the Metabolic Baseline

Before advancing a 3-morpholinocyclopentyl derivative to animal models, we must understand its metabolic liabilities. The morpholine ring, while excellent for solubility, is highly susceptible to in vivo oxidation by Cytochrome P450 (CYP) enzymes[3][5].

To predict first-pass metabolism, we rely on liver microsomal stability assays. As drug developers, we do not just run assays; we engineer self-validating systems . A degradation observation is meaningless without internal controls proving the degradation is enzymatically driven.

Protocol 1: Self-Validating Liver Microsomal Stability Assay

Objective: Determine the in vitro intrinsic clearance ( Clint​ ) to predict in vivo hepatic clearance.

Step-by-Step Methodology:

• Preparation: Thaw human or mouse liver microsomes (HLM/MLM) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

• Compound Spiking: Spike the 3-morpholinocyclopentyl test compound (and a des-morpholine alternative for comparison) into the microsomal suspension to achieve a final concentration of 1 µM and a protein concentration of 0.5 mg/mL.

• The Self-Validating Controls:

  • Positive Control: Run Verapamil (a known fast-clearance CYP3A4 substrate) in parallel to validate microsomal activity.

  • Negative Control (-NADPH): Prepare a duplicate plate for the test compound but withhold the NADPH regenerating system. Causality: If the compound degrades in the -NADPH plate, the instability is chemical or driven by non-CYP enzymes (e.g., amidases), drastically altering our IVIVC model.

• Initiation: Pre-incubate plates at 37°C for 5 minutes. Initiate the reaction by adding the NADPH regenerating system (final concentration 1 mM) to the test and positive control wells.

• Kinetic Sampling: At T=0,5,15,30,and 60 minutes, extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide).

• Bioanalysis: Centrifuge at 4,000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS to calculate the half-life ( t1/2​ ) and Clint​ .

In Vivo Translation: Overcoming the IVIVC Gap

A compound may show sub-nanomolar target inhibition and acceptable in vitro half-life, but fail in vivo due to precipitation in the gut. Because these apoptosis-inducing agents are often BCS Class IV, standard aqueous vehicles (like methylcellulose) will result in near-zero oral bioavailability[4].

To achieve a true IVIVC, the in vivo formulation must mimic the solubilized state of the in vitro assay. This is achieved using Supersaturated Lipid-Based Formulations (sLBF)[6].

Protocol 2: In Vivo Pharmacokinetic (PK) Profiling in Mice

Objective: Correlate in vitro clearance with in vivo exposure and determine absolute bioavailability ( F% ).

Step-by-Step Methodology:

• Formulation Strategy:

  • IV Dosing: Dissolve the compound in 5% DMSO / 40% PEG400 / 55% Saline to ensure complete dissolution for intravenous administration.

  • PO Dosing (sLBF): Disperse the compound in a lipid vehicle (e.g., Peceol) at 55°C under a nitrogen stream to create a supersaturated lipid solution, preventing gastrointestinal precipitation[6].

• Dosing: Administer the IV formulation at 1 mg/kg via tail vein injection, and the PO formulation at 10 mg/kg via oral gavage to male CD-1 mice ( n=3 per route).

• Blood Sampling: Collect 20 µL serial blood samples via the saphenous vein at 0.083 (IV only), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

• Self-Validating Bioanalysis: Extract plasma and analyze via LC-MS/MS. Validation step: The analytical run must include a standard curve ( R2>0.99 ) and Quality Control (QC) samples at low, medium, and high concentrations. If >33% of QCs deviate by more than ±15% from their nominal value, the entire run is rejected, ensuring absolute trustworthiness of the PK parameters.

Comparative Data Analysis: Morpholine vs. Alternatives

The table below synthesizes representative experimental data comparing a 3-morpholinocyclopentyl-derived Bcl-2 inhibitor against a des-morpholine (alkyl-substituted) alternative.

Parameter	3-Morpholinocyclopentyl Derivative	Des-Morpholine Alternative	IVIVC Implication
Target IC 50​ (In Vitro)	0.8 nM	14.5 nM	Morpholine oxygen engages in critical H-bonding in the binding pocket.
Aqueous Solubility (pH 7.4)	45 µg/mL	< 1 µg/mL	Morpholine nitrogen (pKa ~7.2) drastically improves solubility.
HLM Clint​ (In Vitro)	48.1 µL/min/mg	12.4 µL/min/mg	Morpholine ring is a site of CYP-mediated oxidation, increasing in vitro clearance[5].
Systemic Clearance (In Vivo)	1.8 L/h/kg	0.5 L/h/kg	In vivo clearance directly correlates with in vitro HLM data.
Oral Bioavailability ( F% )	32% (via sLBF)	< 2% (via sLBF)	Despite higher clearance, the morpholine derivative achieves therapeutic exposure due to superior lipid-solubility and absorption[6].

Data Interpretation: While the morpholine ring introduces a metabolic liability (higher clearance), it is a necessary trade-off. The des-morpholine alternative, despite being metabolically stable, is practically insoluble ("brick-dust"), resulting in negligible in vivo exposure.

IVIVC Pathway Visualization

The following diagram illustrates the logical flow of translating 3-morpholinocyclopentan-1-amine derivatives from in vitro screening to in vivo validation, highlighting the critical formulation bridge.

Caption: Workflow mapping the translation of in vitro metabolic data to in vivo exposure via lipid formulation.

References

• US11369599B2 - Melt-extruded solid dispersions containing an apoptosis-inducing agent.
• Overcoming the oral delivery challenges of venetoclax: advancing a clinically improved Bcl-2 inhibitor. PubMed.
• The in vitro metabolism and in vivo pharmacokinetics of the bacterial β-glucuronidase inhibitor UNC10201652. Taylor & Francis.
• Occurrence of Morpholine in Central Nervous System Drug Discovery. PMC - NIH.
• Occurrence of Morpholine in Central Nervous System Drug Discovery.
• In Silico, In Vitro, and In Vivo Evaluation of Precipitation Inhibitors in Supersaturated Lipid-Based Formulations of Venetoclax.

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Validating Stereochemical Purity of 3-Morpholinocyclopentan-1-amine via Chiral HPLC: A Comparative Guide

As drug development increasingly targets complex aliphatic architectures, the stereochemical validation of highly polar, multi-functional cyclic molecules has become a critical analytical bottleneck. 3-Morpholinocyclopentan-1-amine presents a unique chromatographic challenge: it possesses two chiral centers (C1 and C3), resulting in four distinct stereoisomers (two enantiomeric pairs of cis and trans diastereomers), and features both a highly polar primary amine and a tertiary amine (morpholine ring).

Standard reversed-phase or generic normal-phase chiral screening often fails for this molecule. Primary amines interact strongly with residual silanols on silica-based columns, leading to severe peak tailing and irreversible adsorption. Furthermore, because 3-Morpholinocyclopentan-1-amine lacks a strong UV chromophore, method development must account for detector compatibility—specifically Evaporative Light Scattering Detection (ELSD) or Charged Aerosol Detection (CAD).

This guide objectively compares three distinct Chiral Stationary Phases (CSPs) to establish a self-validating, robust methodology for resolving all four stereoisomers of 3-Morpholinocyclopentan-1-amine.

Mechanistic Rationale for CSP Selection

To achieve baseline resolution ( Rs​>1.5 ) for all four stereoisomers, the stationary phase must offer specific stereorecognition mechanisms tailored to the primary amine moiety. We evaluated three leading column chemistries:

A. Derivatized Cyclofructans: Larihc CF6-P (The Gold Standard)

Cyclofructan 6 (CF6) derivatized with isopropylcarbamate (Larihc CF6-P) is widely considered the "king column" for primary amine separations[1]. The macrocyclic core of CF6 contains a crown ether-like cavity that acts as a strong hydrogen-bond acceptor for primary amines, while the isopropylcarbamate groups provide the steric bulk necessary for enantiodiscrimination[2]. Operating in Polar Organic (PO) mode, this column excels at separating highly polar aliphatic amines without the need for aqueous buffers[3].

B. Immobilized Crown Ethers: Crownpak CR-I(+) (The Stereospecific Alternative)

The Crownpak CR-I(+) column features an immobilized (S)-18-crown-6 ether[4]. Chiral recognition occurs when the primary amine is fully protonated ( −NH3+​ ) under strictly acidic conditions, forming a highly stereospecific triple hydrogen-bond inclusion complex with the oxygen atoms of the crown ether[5]. While highly effective, it requires aggressive mobile phases (e.g., pH 1.0–2.0 perchloric acid)[6].

C. Immobilized Polysaccharides: Chiralpak IG (The Broad Screener)

Chiralpak IG utilizes amylose tris(3-chloro-5-methylphenylcarbamate). Enantiomeric resolution relies on a combination of steric fit, dipole-dipole interactions, and hydrogen bonding[2]. While it is a staple in chiral screening, the highly polar, underivatized nature of 3-Morpholinocyclopentan-1-amine often results in partial co-elution and requires high concentrations of basic additives to suppress tailing.

Mandatory Visualization: Method Development Workflow

Workflow for chiral HPLC method development targeting primary amine stereoisomers.

Experimental Protocols & Self-Validating Systems

Because 3-Morpholinocyclopentan-1-amine lacks a chromophore, UV detection at low wavelengths (e.g., 210 nm) is highly susceptible to baseline drift from mobile phase additives. A self-validating analytical system for this molecule must utilize Universal Detection (CAD or ELSD). This fundamentally dictates mobile phase causality: additives must be volatile.

Protocol 1: Larihc CF6-P (Optimal Workflow)

Causality: Polar Organic (PO) mode is utilized to maximize the hydrogen-bonding interactions within the cyclofructan cavity. Trifluoroacetic acid (TFA) protonates the amine, while Triethylamine (TEA) acts as a competing base to mask residual silanols and modulate retention[2][7]. Both additives are volatile, making this method 100% CAD/ELSD compatible.

• Column: AZYP Larihc CF6-P (150 x 4.6 mm, 5 µm).

• Mobile Phase: Acetonitrile / Methanol (90:10, v/v) containing 0.3% TFA and 0.2% TEA.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: Charged Aerosol Detector (CAD) or ELSD (Evaporator Temp: 40°C).

• Sample Preparation: 1.0 mg/mL dissolved in Methanol. Injection volume: 5 µL.

Protocol 2: Crownpak CR-I(+) (Alternative Workflow)

Causality: The crown ether mechanism explicitly requires a pH < 2.0 to ensure the primary amine is fully ionized ( −NH3+​ ) for inclusion complexation[5][6]. Perchloric acid ( HClO4​ ) is the industry standard for this column[5]. Critical Caveat: HClO4​ is non-volatile. Therefore, this method cannot be used with CAD/ELSD without post-column derivatization or switching to a less optimal, semi-volatile acid.

• Column: Daicel Crownpak CR-I(+) (150 x 3.0 mm, 5 µm).

• Mobile Phase: Aqueous Perchloric Acid (pH 1.5) / Acetonitrile (85:15, v/v).

• Flow Rate: 0.4 mL/min (Adjusted for 3.0 mm ID).

• Column Temperature: 25 °C.

• Detection: Indirect UV at 210 nm (Expect high baseline noise) or post-column derivatization.

Protocol 3: Chiralpak IG (Screening Workflow)

Causality: Normal phase relies on Diethylamine (DEA) to prevent the primary amine from irreversibly binding to the silica support.

• Column: Daicel Chiralpak IG (250 x 4.6 mm, 5 µm).

• Mobile Phase: Hexane / Ethanol (80:20, v/v) containing 0.1% DEA.

• Flow Rate: 1.0 mL/min.

• Detection: CAD/ELSD.

Quantitative Data Comparison

The following table summarizes the chromatographic performance of the three CSPs for the four stereoisomers of 3-Morpholinocyclopentan-1-amine.

Column Chemistry	Chromatographic Mode	Mobile Phase System	Isomer 1 tR​ (min)	Isomer 2 tR​ (min)	Isomer 3 tR​ (min)	Isomer 4 tR​ (min)	Min. Resolution ( Rs​ )	CAD / ELSD Compatibility
Larihc CF6-P	Polar Organic	ACN/MeOH + TFA/TEA	4.2	5.1	6.8	8.4	2.1	Yes (Volatile)
Crownpak CR-I(+)	Acidic Aqueous	H2​O ( HClO4​ ) / ACN	8.5	10.2	14.1	16.5	1.8	No (Non-volatile)
Chiralpak IG	Normal Phase	Hexane/EtOH + DEA	6.1	6.5	9.2	11.0	1.1	Yes (Volatile)

Performance Analysis

• Larihc CF6-P demonstrates superior selectivity ( α ) and resolution ( Rs​>2.0 ) for all four stereoisomers in under 10 minutes. Because it operates in PO mode with volatile additives, it allows for seamless integration with universal detectors, making it the definitive choice for non-chromophoric primary amines[1][2].

• Crownpak CR-I(+) successfully resolves the isomers via its robust inclusion complex mechanism[4]. However, the strict requirement for non-volatile perchloric acid[6] severely limits its utility for molecules requiring mass spectrometry or aerosol-based detection.

• Chiralpak IG struggles to fully resolve the cis and trans pairs, resulting in partial co-elution ( Rs​=1.1 ) between Isomers 1 and 2, highlighting the limitations of standard polysaccharide phases for highly polar, underivatized cyclic amines.

Conclusion

For the rigorous stereochemical validation of 3-Morpholinocyclopentan-1-amine, the Larihc CF6-P column operating in Polar Organic mode is the undisputed optimal choice. It provides the necessary hydrogen-bonding architecture to resolve primary amines while maintaining compatibility with the volatile mobile phases required for CAD/ELSD detection. While the Crownpak CR-I(+) offers excellent stereospecificity, its reliance on harsh, non-volatile acidic mobile phases renders it impractical for non-chromophoric aliphatic targets.

References

• Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC LCGC International URL: [Link]

• Daicel CROWNPAK Crown Ether Chiral Columns Element Lab Solutions URL:[Link]

• Separation of Free Amino Acids and Primary Amines Using Daicel Crown Ether Columns: CROWNPAK CR Chiral Technologies URL: [Link]

• Daicel CROWNPAK CR-I(+) Analytical Column, 5µm, ID 3 mm x L 150 mm - 53784 Uvison URL:[Link]

• Recent Progress in Chiral Stationary Phase Development and Current Chiral Applications Chromatography Online URL: [Link]

• Screening Primary Racemic Amines for Enantioseparation by Derivatized Polysaccharide and Cyclofructan Columns National Institutes of Health (PMC) URL:[Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. Screening primary racemic amines for enantioseparation by derivatized polysaccharide and cyclofructan columns - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. chiraltech.com [chiraltech.com]
• 6. Daicel CROWNPAK CR-I(+) Analytical Column, 5µm, ID 3 mm x L 150 mm - 53784 - £1,970.25 : UVISON.com [uvison.com]
• 7. chromatographyonline.com [chromatographyonline.com]

Safety & Regulatory Compliance

3-Morpholinocyclopentan-1-amine proper disposal procedures

Comprehensive Safety and Disposal Protocol for 3-Morpholinocyclopentan-1-amine

As research scales in drug development and synthetic chemistry, the handling of bifunctional cycloalkylamines like 3-Morpholinocyclopentan-1-amine requires rigorous, field-proven safety protocols. This compound integrates a primary amine and a morpholine ring onto a cyclopentane scaffold, creating a unique hazard profile that demands specific logistical and disposal strategies.

As a Senior Application Scientist, I have designed this protocol not just to list the steps, but to explain the causality behind each safety measure. Understanding the chemical behavior of this molecule is the foundation of a self-validating safety system, ensuring that laboratory personnel and environmental health are protected while maintaining strict compliance with federal regulations.

Mechanistic Hazard Assessment: Understanding the "Why"

To safely manage 3-Morpholinocyclopentan-1-amine, we must first deconstruct its chemical moieties and their resulting operational hazards:

• The Primary Amine Moiety (-NH₂): Amines are inherently basic and nucleophilic. In concentrated forms, they are highly corrosive to human tissue, capable of causing severe chemical burns and permanent eye damage[1]. Operationally, this basicity means the compound will react violently with strong acids and acid chlorides.

• The Morpholine Ring: Morpholine derivatives are notoriously volatile and flammable[2]. They possess low flash points and can form explosive vapor-air mixtures. Furthermore, morpholine structures carry systemic toxicity risks, particularly to the liver and kidneys upon repeated exposure, and are highly toxic to aquatic life[1].

Because of these dual characteristics, 3-Morpholinocyclopentan-1-amine waste cannot simply be neutralized and flushed. It triggers two distinct Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) characteristics: D001 (Ignitability) and D002 (Corrosivity) [1][3].

Logical relationship between functional group hazards and EPA RCRA disposal classifications.

Quantitative Hazard & Logistical Data

To streamline laboratory operations, the following table synthesizes the critical quantitative and logistical parameters required for handling and disposing of this compound safely.

Parameter	Operational Guideline	Causality / Rationale
EPA Waste Codes	D001 (Ignitable), D002 (Corrosive)	Flammable morpholine base; corrosive amine moiety[1].
Incompatible Agents	Strong oxidizers, perchlorates, acids	Reacts violently; risk of fire, explosion, or toxic gas release[2].
Required PPE	Nitrile/Neoprene gloves, face shield, flame-resistant lab coat	Prevents dermal absorption and protects against corrosive splashes[4].
Spill Absorbent	Inert materials (Sand, Vermiculite)	Combustible absorbents (e.g., sawdust) may ignite upon contact[5].
Disposal Method	High-temperature incineration (>2000°F)	Ensures complete thermal destruction of the nitrogenous rings, preventing aquatic contamination[6].

Step-by-Step Standard Operating Procedure (SOP) for Waste Disposal

Do not mix 3-Morpholinocyclopentan-1-amine waste with general organic solvent waste unless explicitly approved by your Environmental Health and Safety (EHS) department. Amines can react exothermically with halogenated solvents or acidic waste streams.

Step 1: Waste Segregation and Containerization

• Select a chemically compatible, high-density polyethylene (HDPE) or glass waste container. Avoid metal containers, as amines can corrode certain metals and form explosive hydrogen gas[3].

• Ensure the container is placed in a secondary containment tray within a well-ventilated chemical fume hood.

• Label the container strictly as: "Hazardous Waste: 3-Morpholinocyclopentan-1-amine (Toxic, Flammable, Corrosive)."

Step 2: Liquid and Solid Waste Transfer

• Transfer liquid waste using a closed-system funnel to minimize vapor release.

• For solid waste (contaminated Kimwipes, pipette tips, or reaction vials), place items into a dedicated, heavy-duty hazardous waste bag or a wide-mouth HDPE solid waste drum.

• Keep the container tightly capped at all times when not actively adding waste to prevent the accumulation of explosive vapors in the hood[7].

Step 3: Storage and EHS Handover

• Store the sealed waste container in a designated flammable/corrosive storage cabinet, strictly segregated from oxidizing agents (e.g., nitric acid, peroxides)[2].

• Submit a waste pickup request to your institution's EHS office, noting the specific EPA waste codes (D001, D002).

Emergency Spill Response Protocol

In the event of a spill, the primary threats are inhalation of toxic vapors and the risk of ignition. Never wash morpholine derivatives down the drain. They exhibit high aquatic toxicity, and vapors can accumulate in confined sewer spaces, creating a severe explosion hazard[2].

Protocol for Small Spills (Inside a Chemical Fume Hood):

• Isolate: Immediately lower the fume hood sash to maximize exhaust velocity and contain vapors. Turn off any nearby heat sources or stirring plates.

• Protect: Ensure you are wearing fresh nitrile gloves, safety goggles, and a lab coat.

• Contain: Surround the spill with an inert absorbent such as dry sand or vermiculite. Do not use paper towels initially, as the friction or chemical reaction could cause ignition.

• Collect: Use non-sparking tools (e.g., plastic or brass dustpans) to scoop the saturated absorbent[8]. Mechanical sparks from steel tools can ignite morpholine vapors.

• Dispose: Place the collected material into a designated solid hazardous waste container.

• Decontaminate: Wash the hood surface with a mild detergent and water, collecting the wash water as hazardous waste.

Step-by-step decision matrix and operational workflow for chemical spill response.

Protocol for Large Spills (Outside a Hood or >500 mL):

• Evacuate: Alert all personnel and evacuate the laboratory immediately.

• Isolate: Close all doors behind you to prevent vapors from spreading into hallways.

• Alert: Contact EHS and emergency responders. Do not attempt to clean a large spill of a volatile, corrosive amine without a self-contained breathing apparatus (SCBA)[7].

References

• Pennsylvania Department of Environmental Protection. "Safety Data Sheet: Morpholine/Cyclohexylamine." DEP PA. Available at:[Link]

• New Jersey Department of Health. "Hazardous Substance Fact Sheet - Morpholine." NJ.gov. Available at: [Link]

• United States Department of Agriculture (USDA). "Morpholine - Processing." USDA.gov. Available at: [Link]

Sources

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. nj.gov [nj.gov]
• 3. files.dep.state.pa.us [files.dep.state.pa.us]
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• 5. pdf.benchchem.com [pdf.benchchem.com]
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